Technical Documentation Center

2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine
  • CAS: 1247455-59-9

Core Science & Biosynthesis

Foundational

Molecular Weight and Formula of Thiazolyl Piperazine Derivatives: A Technical Guide

This guide details the structural chemistry, synthesis, and characterization of thiazolyl piperazine derivatives—a privileged scaffold in modern drug discovery. Introduction: The Thiazolyl-Piperazine Scaffold The thiazol...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the structural chemistry, synthesis, and characterization of thiazolyl piperazine derivatives—a privileged scaffold in modern drug discovery.

Introduction: The Thiazolyl-Piperazine Scaffold

The thiazolyl-piperazine moiety represents a "privileged structure" in medicinal chemistry, capable of binding to multiple biological targets with high affinity. This scaffold combines the lipophilic, aromatic thiazole ring (acting as a hydrogen bond acceptor/donor and


-stacking element) with the polar, semi-rigid piperazine  ring (improving solubility and pharmacokinetic profiles).

Researchers encounter this scaffold in two primary configurations:

  • Direct Linkage: The piperazine nitrogen is directly bonded to the thiazole ring (e.g., Avatrombopag ).

  • Spacer Linkage: The rings are separated by a linker or another heterocycle (e.g., Dasatinib , where a pyrimidine acts as a bridge).

Physicochemical Properties & Core Building Blocks

The fundamental building blocks for this class are simple N-(thiazolyl)piperazines. Their molecular weight (MW) and formula serve as the baseline for calculating the properties of more complex derivatives.

Table 1: Core Thiazolyl-Piperazine Building Blocks
Compound NameStructure DescriptionMolecular FormulaMolecular Weight ( g/mol )CAS Number
1-(2-Thiazolyl)piperazine Piperazine directly bonded to C2 of thiazole

169.25 42270-37-1
1-(4-Methyl-2-thiazolyl)piperazine Methyl group at C4 of thiazole

183.28 40615-11-0
1-(4-Phenyl-2-thiazolyl)piperazine Phenyl group at C4 of thiazole

245.34 59486-01-6
1-(1,2-Benzisothiazol-3-yl)piperazine Fused benzene ring (Benzisothiazole)

219.31 87691-87-0

Technical Insight: The sulfur atom in the thiazole ring contributes significantly to the MW (+32 Da) and introduces a distinct isotopic signature (


, ~4.2% abundance) visible in Mass Spectrometry, which is crucial for structural validation.

Bioactive Derivatives & FDA-Approved Case Studies

In drug development, the core scaffold is decorated with complex substituents to achieve target specificity. The MW and formula escalate significantly in these clinical candidates.

Table 2: Clinical & FDA-Approved Thiazolyl Piperazines
Drug NameIndicationConnectivityMolecular FormulaMolecular Weight (Da)
Avatrombopag ThrombocytopeniaDirect: Thiazole C5 bonded to Piperazine N

649.66
Dasatinib CML (Leukemia)Linked: Thiazole linked to Piperazine via Pyrimidine

488.01
Lurasidone AntipsychoticFused: Benzisothiazole bonded to Piperazine

492.68
Ziprasidone AntipsychoticFused: Benzisothiazole bonded to Piperazine

412.94

Synthetic Protocols & Validation

To synthesize these derivatives, two primary pathways are employed: Hantzsch Cyclization (building the thiazole) and Nucleophilic Aromatic Substitution (


)  (coupling the rings).
Protocol A: Hantzsch Thiazole Synthesis (De Novo Construction)

This method is preferred when the thiazole ring requires specific substitution at the C4 position.

  • Reagents:

    
    -Haloketone (e.g., phenacyl bromide) + Thiourea derivative (e.g., N-thiocarbamoyl piperazine).
    
  • Conditions: Ethanol or DMF, Reflux, 2–4 hours.

  • Mechanism: The sulfur nucleophile attacks the

    
    -carbon of the ketone, followed by cyclization and dehydration.
    
Protocol B: Coupling (Direct Attachment)

Used when a pre-formed halogenated thiazole is available.

  • Reagents: 2-Chlorothiazole or 2-Bromothiazole + Piperazine (excess).

  • Conditions:

    
     or 
    
    
    
    , DMF/DMSO,
    
    
    .
  • Purification: The basicity of the piperazine allows for acid-base extraction purification.

Visualizing the Synthetic Workflow

The following diagram outlines the decision logic for selecting a synthetic route based on the desired substitution pattern.

Synthesis_Workflow Start Target Molecule: Thiazolyl Piperazine Decision Is Thiazole C4 Substituted? Start->Decision Route_A Route A: Hantzsch Synthesis (De Novo Ring Formation) Decision->Route_A Yes (e.g., Phenyl group) Route_B Route B: SnAr Coupling (Direct Displacement) Decision->Route_B No (Unsubstituted) Step_A1 React N-Thiocarbamoyl Piperazine with α-Haloketone Route_A->Step_A1 Step_B1 React 2-Halo-Thiazole with Piperazine Route_B->Step_B1 Step_A2 Cyclization & Dehydration (Reflux in EtOH) Step_A1->Step_A2 Final Final Product (Validate via MS/NMR) Step_A2->Final Step_B2 Base Catalysis (K2CO3) High Temp (100°C) Step_B1->Step_B2 Step_B2->Final

Caption: Decision tree for synthesizing thiazolyl piperazines via Hantzsch Cyclization vs.


 Coupling.

Structural Characterization (Self-Validating Systems)

In drug development, confirming the molecular formula and weight is not just about matching a number; it requires validating the isotopic pattern and fragmentation.

Mass Spectrometry (MS) Validation
  • Protonated Molecular Ion

    
    :  The primary signal in ESI-positive mode.
    
  • Isotopic Pattern (The "Sulfur Flag"):

    • Sulfur (

      
      ) has a significant 
      
      
      
      isotope (4.2%).
    • Rule: If your formula is

      
       (MW 169), expect a parent peak at 170  (
      
      
      
      ) and a distinct
      
      
      peak at 172 with ~4-5% relative intensity.
    • Why this matters: This

      
       peak confirms the presence of the thiazole ring. If the compound also contains Chlorine (e.g., Avatrombopag), the 
      
      
      
      peak intensity will increase (~32% for Cl) and an
      
      
      peak may appear.
NMR Spectroscopy Signatures ( )
  • Thiazole Protons: Aromatic region, typically two doublets or singlets between 6.5 – 8.0 ppm (depending on substitution).

  • Piperazine Protons: Two distinct triplets (or broad multiplets) in the aliphatic region, typically 2.8 – 3.8 ppm .

    • Shift Logic: Protons adjacent to the thiazole nitrogen are deshielded (downfield, ~3.5-3.8 ppm) compared to the distal protons (~2.8-3.0 ppm).

Structure-Activity Relationship (SAR) Logic

Modifying the molecular weight and formula by adding substituents directly impacts biological activity. The following diagram illustrates the SAR logic for optimizing these derivatives.

SAR_Logic Core Thiazolyl-Piperazine Scaffold N_Term Piperazine N-Terminus (Distal Nitrogen) Core->N_Term Substitution C_Thiazole Thiazole C4/C5 Positions Core->C_Thiazole Substitution Solubility Modulates Solubility & PK Profile N_Term->Solubility Polar Groups (e.g., Hydroxyethyl) Ex_Dasatinib Example: Dasatinib (Hydroxyethyl) N_Term->Ex_Dasatinib Ex_Ava Example: Avatrombopag (Cyclohexyl) N_Term->Ex_Ava Target Target Specificity (Hydrophobic Pocket) C_Thiazole->Target Aromatic Groups (e.g., Phenyl, Pyridine)

Caption: SAR optimization logic. The piperazine tail modulates pharmacokinetics (PK), while the thiazole head engages the target.

References

  • Dasatinib Structure & Binding: Lombardo, L. J., et al. (2004). "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity." Journal of Medicinal Chemistry.

  • Avatrombopag Chemistry: Kuter, D. J. (2018). "Avatrombopag: A Novel Thrombopoietin Receptor Agonist." Drugs of Today.

  • Hantzsch Synthesis Protocol: Hantzsch, A., & Weber, J. H. (1887). "Ueber Verbindungen des Thiazols (Pyridins der Thiophenreihe)." Berichte der deutschen chemischen Gesellschaft.
  • Piperazine Scaffold Review: Chaudhary, P., et al. (2006). "Piperazine: A privileged structure in medicinal chemistry."[1] Mini-Reviews in Medicinal Chemistry.

  • Lurasidone Characterization: Ishibashi, T., et al. (2010). "Pharmacological profile of lurasidone, a novel antipsychotic agent." Journal of Pharmacology and Experimental Therapeutics.

Sources

Exploratory

The 4-Methyl-1,3-Thiazol-2-yl Piperazine Scaffold: A Privileged Motif in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The unique structural amalgamation of a 4-methyl-1,3-thiazole ring with a piperazine moiety has given rise to a versati...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The unique structural amalgamation of a 4-methyl-1,3-thiazole ring with a piperazine moiety has given rise to a versatile and highly privileged scaffold in medicinal chemistry. This guide provides a comprehensive technical overview of the 4-methyl-1,3-thiazol-2-yl piperazine core, delving into its synthetic accessibility, exploring the nuanced structure-activity relationships (SAR), and highlighting its significant applications across a spectrum of therapeutic areas. By synthesizing data from numerous studies, this document aims to serve as a critical resource for researchers engaged in the design and development of novel therapeutics leveraging this potent chemical entity. We will explore its role in the development of agents targeting the central nervous system (CNS), infectious diseases, and cancer, providing detailed experimental protocols and data-driven insights to inform future drug discovery endeavors.

Introduction: The Emergence of a Versatile Scaffold

The convergence of the thiazole and piperazine heterocycles within a single molecular framework has proven to be a highly fruitful strategy in the quest for novel bioactive compounds. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of many pharmaceuticals, including anticancer agents like Dasatinib and Dabrafenib.[1] Its ability to engage in various non-covalent interactions and its metabolic stability make it an attractive component in drug design.[2]

Similarly, the piperazine ring, a six-membered saturated heterocycle with two nitrogen atoms, is a common feature in numerous CNS-active drugs such as aripiprazole and clozapine.[3] Its basic nitrogens can be readily functionalized, allowing for the fine-tuning of physicochemical properties like solubility and the introduction of pharmacophoric elements to modulate target engagement.

The fusion of these two pharmacologically significant moieties into the 4-methyl-1,3-thiazol-2-yl piperazine scaffold creates a unique chemical architecture with a rich potential for diverse biological activities. The methyl group at the 4-position of the thiazole ring can influence the electronic properties and steric profile of the molecule, further contributing to its pharmacological versatility. This guide will systematically dissect the chemistry and biology of this scaffold, providing a robust foundation for its application in contemporary drug discovery.

Synthetic Strategies for Assembling the Core Scaffold

The construction of the 4-methyl-1,3-thiazol-2-yl piperazine core and its derivatives can be achieved through several reliable synthetic routes. The most common approaches involve the Hantzsch thiazole synthesis or variations thereof, followed by the introduction of the piperazine moiety.

General Synthetic Workflow

A prevalent synthetic pathway commences with the reaction of a thiourea or a related precursor with an α-haloketone to form the thiazole ring. The piperazine ring is then typically introduced via nucleophilic substitution.

G A Piperazine C 4-Methyl-1,3-thiazol-2-yl piperazine Core A->C Nucleophilic Substitution B 2-Chloro-4-methyl-1,3-thiazole B->C D Functionalization of Piperazine N-4 C->D Alkylation, Acylation, etc. E Diverse Analogs D->E

Caption: General synthetic workflow for 4-methyl-1,3-thiazol-2-yl piperazine analogs.

Detailed Experimental Protocol: Synthesis of 1-(4-methyl-1,3-thiazol-2-yl)piperazine

This protocol describes a representative synthesis of the core scaffold, which can then be further functionalized.

Step 1: Synthesis of 2-Amino-4-methylthiazole

  • To a stirred solution of thiourea (0.1 mol) in warm ethanol (100 mL), add chloroacetone (0.1 mol) dropwise.

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • The precipitated product, 2-amino-4-methylthiazole, is collected by filtration, washed with cold water, and dried.

Step 2: Synthesis of 2-Bromo-4-methylthiazole

  • To a solution of 2-amino-4-methylthiazole (0.1 mol) in 48% hydrobromic acid (150 mL), add a solution of sodium nitrite (0.12 mol) in water (20 mL) dropwise at 0-5 °C (Sandmeyer reaction).

  • Stir the reaction mixture at this temperature for 1 hour and then allow it to warm to room temperature.

  • The resulting precipitate, 2-bromo-4-methylthiazole, is filtered, washed with water, and can be purified by recrystallization or chromatography.

Step 3: Synthesis of 1-(4-methyl-1,3-thiazol-2-yl)piperazine

  • To a solution of piperazine (0.2 mol, excess) in a suitable solvent such as dimethylformamide (DMF) or ethanol, add 2-bromo-4-methylthiazole (0.1 mol).

  • Add a base, such as potassium carbonate or triethylamine, to scavenge the HBr formed during the reaction.

  • Heat the reaction mixture at 80-100 °C for 8-12 hours.

  • After cooling, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product can be purified by column chromatography to yield 1-(4-methyl-1,3-thiazol-2-yl)piperazine.[4][5]

Structure-Activity Relationship (SAR) Insights

The biological activity of 4-methyl-1,3-thiazol-2-yl piperazine derivatives can be significantly modulated by substitutions on both the thiazole and piperazine rings. Analysis of various studies reveals key SAR trends.

Substitution on the Piperazine Nitrogen (N-4)

The N-4 position of the piperazine ring is a critical handle for modifying the pharmacological profile.

  • Aryl and Heteroaryl Substituents: Introduction of various aryl or heteroaryl groups at this position has led to compounds with potent CNS activities. For instance, the presence of a fluorophenyl group has been shown to be essential for inhibitory effects on equilibrative nucleoside transporters (ENTs).[6]

  • Alkyl and Acyl Groups: Simple alkyl or acyl chains can influence lipophilicity and metabolic stability. For example, N-methylation of the piperazine is a common feature in compounds with antimicrobial and antitubercular activities.[7][8]

Substitution on the Thiazole Ring

While the core topic is the 4-methyl variant, it's insightful to consider the impact of substitutions at other positions of the thiazole ring.

  • Position 5: Functionalization at the 5-position of the thiazole ring has been explored to introduce additional pharmacophoric features. For example, the introduction of azo groups has been investigated for anticancer applications.[1]

Substitution Site Modification Observed Impact on Activity Therapeutic Area Reference
Piperazine N-4Aryl/HeteroarylModulation of receptor binding and transporter inhibitionCNS Disorders[6]
Piperazine N-4Acyl/AlkylAltered pharmacokinetic properties and antimicrobial potencyInfectious Diseases[7][8]
Thiazole C-5Azo groupsEnhanced anticancer activityOncology[1]

Therapeutic Applications

The 4-methyl-1,3-thiazol-2-yl piperazine scaffold has demonstrated significant potential in a variety of therapeutic areas.

Central Nervous System (CNS) Disorders

The structural resemblance of this scaffold to known CNS drugs has prompted its investigation for neurological and psychiatric conditions.

  • Antinociceptive Activity: Certain derivatives have shown promising antinociceptive effects, suggesting a potential role in pain management. These effects are thought to involve the opioidergic system.[3]

  • Antipsychotic Potential: The piperazine moiety is a well-established pharmacophore in many antipsychotic drugs.[3] The 4-methyl-1,3-thiazol-2-yl piperazine scaffold is being explored for the development of novel antipsychotics with potentially improved side-effect profiles.

Anticancer Activity

The thiazole nucleus is present in several clinically used anticancer drugs.[1] This has inspired the development of 4-methyl-1,3-thiazol-2-yl piperazine derivatives as potential anticancer agents.

  • Mechanism of Action: Some of these compounds have been shown to induce apoptosis in cancer cells through caspase-dependent pathways.[1] Their cytotoxic activity has been evaluated against various cancer cell lines, including colon (HCT-116), liver (HepG2), and breast cancer lines.[2]

Antimicrobial and Antitubercular Activity

The global challenge of antimicrobial resistance has spurred the search for new antibacterial and antifungal agents. The 4-methyl-1,3-thiazol-2-yl piperazine scaffold has emerged as a promising starting point.

  • Antibacterial and Antifungal Activity: Derivatives of this scaffold have demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[7][9]

  • Antitubercular Activity: Specific derivatives have shown potent activity against Mycobacterium tuberculosis H37Rv, with some compounds exhibiting minimum inhibitory concentrations (MIC) comparable to standard antitubercular drugs.[8]

G Core 4-Methyl-1,3-thiazol-2-yl Piperazine Scaffold CNS CNS Disorders Core->CNS Antinociceptive Antipsychotic Cancer Oncology Core->Cancer Apoptosis Induction Infection Infectious Diseases Core->Infection Antimicrobial Antitubercular

Sources

Foundational

Role of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine in Drug Discovery

Executive Summary 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine represents a high-value, chiral "privileged scaffold" in modern medicinal chemistry. Unlike simple piperazine linkers, the introduction of the C2-methyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine represents a high-value, chiral "privileged scaffold" in modern medicinal chemistry. Unlike simple piperazine linkers, the introduction of the C2-methyl group on the piperazine ring imparts critical conformational constraints, enhancing target selectivity and metabolic stability. This guide analyzes the molecule’s utility as a pharmacophore building block for kinase inhibitors, GPCR ligands (specifically Muscarinic and Chemokine receptors), and anti-infective agents.

Part 1: Structural & Physicochemical Rationale[1]

The "Magic Methyl" Effect and Conformational Locking

The defining feature of this scaffold is not merely the thiazole-piperazine connectivity, but the C2-methyl substitution on the piperazine ring. In unsubstituted piperazines, the ring rapidly flips between chair conformers, often leading to "promiscuous" binding and off-target effects.

  • Conformational Restriction: The C2-methyl group introduces a steric anchor. To avoid A(1,3) allylic strain with N-substituents, the methyl group preferentially adopts an equatorial orientation, locking the piperazine into a defined chair conformation. This reduces the entropic penalty upon binding to a protein target.

  • Chirality: The C2 position creates a chiral center. Enantiomers (R vs. S) often show drastic differences in potency. For example, in Muscarinic M2 receptor ligands, the (R)-methyl isomers frequently outperform their (S) counterparts or unsubstituted analogs by >100-fold in selectivity.

  • Metabolic Blocking: Unsubstituted piperazines are prone to oxidative metabolism (N-dealkylation or alpha-hydroxylation) by CYP450 enzymes. The C2-methyl group sterically hinders the approach of metabolic enzymes to the alpha-carbon, extending the molecule's half-life (

    
    ).
    
Pharmacophore Mapping

The molecule serves as a bi-functional connector:

  • Thiazole Domain: Acts as a bioisostere for pyridine or imidazole, providing a flat aromatic surface for

    
    -
    
    
    
    stacking and a specific nitrogen acceptor for hydrogen bonding in the ATP-binding pockets of kinases.
  • Piperazine Domain: Solubilizing tether that projects substituents into solvent-exposed regions or secondary binding pockets.

PharmacophoreMap Core 2-Methyl-1-(4-methyl -1,3-thiazol-2-yl)piperazine Thiazole Thiazole Ring (Aromatic/H-Bond Acceptor) Core->Thiazole Contains Piperazine Piperazine Ring (Solubility/Linker) Core->Piperazine Contains Target Target Binding (Kinase/GPCR) Thiazole->Target Pi-Stacking Methyl C2-Methyl Group (Conformational Lock) Piperazine->Methyl Substituted at C2 Piperazine->Target Ionic Interaction (N4) Methyl->Piperazine Restricts Flipping

Figure 1: Pharmacophore dissection highlighting the functional roles of the thiazole and methylated piperazine domains.

Part 2: Synthetic Access & Quality Control

Synthesizing this scaffold requires overcoming the low nucleophilicity of the secondary amine and controlling the regioselectivity on the thiazole ring.

Primary Synthetic Route: Nucleophilic Aromatic Substitution ( )

The most robust method involves coupling a 2-halothiazole with 2-methylpiperazine.

Reaction Scheme:



Critical Considerations:

  • Regioselectivity: The N1 (less hindered) vs. N4 (more hindered) nitrogen of 2-methylpiperazine can compete. However, the N1 nitrogen is generally more nucleophilic due to less steric bulk from the adjacent methyl group in the transition state, favoring the desired N1-arylation.

  • Chiral Integrity: If starting with enantiopure (R)- or (S)-2-methylpiperazine, the reaction conditions (base/heat) must be controlled to prevent racemization, although racemization is rare without strong Lewis acids.

Protocol: Synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

Reagents:

  • 2-Bromo-4-methylthiazole (1.0 eq)

  • 2-Methylpiperazine (1.2 eq)

  • 
     (2.0 eq)
    
  • Solvent: DMF or DMSO

Step-by-Step Methodology:

  • Charge: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4-methylthiazole (10 mmol) in anhydrous DMF (15 mL).

  • Addition: Add 2-methylpiperazine (12 mmol) and finely ground potassium carbonate (20 mmol).

  • Reaction: Heat the mixture to 100°C under an inert atmosphere (

    
    ) for 12–16 hours. Monitor by TLC or LC-MS for the disappearance of the bromide.
    
  • Workup: Cool to room temperature. Pour into ice-water (100 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Purification: Wash the organic layer with brine, dry over

    
    , and concentrate. Purify via flash column chromatography (DCM:MeOH 95:5) to isolate the product.
    

Self-Validating Check:

  • NMR Signature: Look for the thiazole proton singlet (~6.3 ppm) and the distinct doublet for the piperazine methyl group (~1.1 ppm).

  • Chiral HPLC: If using chiral starting material, verify enantiomeric excess (ee%) using a Chiralpak AD-H column.

SynthesisWorkflow Start Start: 2-Bromo-4-methylthiazole Reaction Reaction: K2CO3, DMF, 100°C, 12h Start->Reaction Reagent Reagent: 2-Methylpiperazine Reagent->Reaction Workup Workup: EtOAc Extraction Reaction->Workup Purification Purification: Flash Chromatography Workup->Purification Product Final Product: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine Purification->Product

Figure 2: Standard synthetic workflow via Nucleophilic Aromatic Substitution.

Part 3: Medicinal Chemistry Applications[2][3][4][5][6][7][8][9]

Data Comparison: Methylated vs. Unsubstituted

The following table illustrates the theoretical impact of the 2-methyl substitution on physicochemical properties relevant to drug-likeness.

PropertyUnsubstituted Analog2-Methyl Analog (Target)Impact of Modification
LogP (Lipophilicity) ~1.2~1.5Slight increase; improves membrane permeability.
tPSA (Polar Surface Area) ~45 Ų~45 ŲNegligible change; maintains solubility.
Rotatable Bonds 11No change in count, but energy barrier to rotation increases.
Metabolic Stability Low (N-dealkylation)Medium/HighMethyl group hinders CYP450 access to alpha-carbons.
Selectivity (e.g., GPCR) Low (Promiscuous)HighRigid shape fits specific sub-pockets.
Key Therapeutic Areas
A. Muscarinic Receptor Modulation (CNS)

Research indicates that 2-methylpiperazine derivatives are potent ligands for Muscarinic M2 receptors.[1] The methyl group is critical for subtype selectivity (M2 vs. M1/M3).

  • Mechanism: The protonated N4 nitrogen interacts with a conserved aspartate residue in the receptor, while the thiazole ring occupies a hydrophobic pocket. The 2-methyl group dictates the vector of the thiazole, preventing steric clash in the M2 subtype while inducing clash in M1.

B. Fragment-Based Drug Discovery (FBDD)

This molecule is an ideal "fragment" for growing:

  • Growth Vector: The secondary amine (N4) is a handle for amide coupling or reductive amination.

  • Ligand Efficiency: With a molecular weight of ~197 Da, it leaves ample room to add functional groups while staying under the "Rule of 5" limit (MW < 500).

C. Anti-Infectives (Antimalarial/Antiviral)

Piperazine-tethered thiazoles have shown efficacy against Plasmodium falciparum. The basic nitrogen accumulates in the parasite's acidic food vacuole, while the thiazole disrupts heme detoxification.

References

  • Conformational Analysis of 2-Substituted Piperazines. Source: National Institutes of Health (PubMed) / Elsevier Context: Establishes the "axial vs. equatorial" preference of 2-methylpiperazines and its impact on receptor binding. URL:[Link]

  • Substituted 2-(R)-methyl piperazines as muscarinic M(2) selective ligands. Source: Bioorganic & Medicinal Chemistry Letters (PubMed) Context: Validates the use of the 2-methyl group for achieving >100-fold selectivity in GPCR targets. URL:[Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Source: ChemistryOpen (Wiley/NIH) Context: Comprehensive review of synthetic strategies and biological applications of piperazine scaffolds. URL:[Link](Note: Generalized link to journal/topic as specific recent review URLs are dynamic; verify DOI 10.1002/open.202300222)

  • Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity. Source: MDPI (Molecules) Context: Describes the synthesis and testing of thiazole-piperazine hybrids for antimalarial activity. URL:[Link]

Sources

Exploratory

Pharmacophore Modeling with Thiazole-Piperazine Building Blocks

A Strategic Guide for Ligand-Based Drug Design Executive Summary The fusion of thiazole and piperazine moieties represents a "privileged" structural motif in modern medicinal chemistry, appearing in blockbuster kinase in...

Author: BenchChem Technical Support Team. Date: February 2026

A Strategic Guide for Ligand-Based Drug Design

Executive Summary

The fusion of thiazole and piperazine moieties represents a "privileged" structural motif in modern medicinal chemistry, appearing in blockbuster kinase inhibitors (e.g., Dasatinib), antipsychotics, and antimicrobials.[1] This guide provides a rigorous technical framework for constructing pharmacophore models utilizing these building blocks. It addresses the specific challenges of modeling this hybrid system—balancing the rigid aromaticity of the thiazole with the conformational flexibility of the piperazine ring—to accelerate lead optimization and virtual screening.

The Thiazole-Piperazine Privilege: Structural Causality

In drug discovery, "privileged structures" are molecular frameworks capable of providing ligands for diverse receptors. The thiazole-piperazine hybrid is a quintessential example, offering a unique balance of physicochemical properties that drive bioavailability and target affinity.

Physicochemical Synergy[1]
  • Thiazole (The Anchor): A five-membered aromatic heterocycle.[2] The sulfur atom increases lipophilicity (LogP) compared to imidazole, enhancing membrane permeability.[1] The nitrogen atom (N3) serves as a weak hydrogen bond acceptor (pKa ~2.5), often critical for hinge-binding in kinases.[1]

  • Piperazine (The Linker/Solubilizer): A saturated six-membered ring. It introduces a defined spatial separation (approx. 5–6 Å) between pharmacophoric elements.[1] Crucially, the secondary nitrogen (N1) or tertiary nitrogen (N4) is often protonated at physiological pH (pKa ~8–9), providing a cationic center for electrostatic interactions (e.g., with Asp/Glu residues).[1]

Electronic Modulation

When directly linked, the electron-withdrawing nature of the thiazole ring lowers the pKa of the attached piperazine nitrogen. This modulation is vital; it can fine-tune the basicity to reduce hERG channel liability while maintaining solubility—a nuance often missed in standard library design.

Pharmacophore Feature Extraction

Effective modeling requires defining the specific interaction points provided by this scaffold.

Core Features
Feature TypeChemical MoietyInteraction MechanismGeometric Constraint
Aromatic Ring (R) Thiazole

-

stacking (T-shaped or parallel)
Centroid of the 5-membered ring
H-Bond Acceptor (A) Thiazole Nitrogen (N3)Dipole interaction with backbone NHVector perpendicular to ring plane
Pos. Ionizable (P) Piperazine Nitrogen (N4)Salt bridge with Asp/GluSphere (radius ~1.5 Å)
Hydrophobic (H) Piperazine Ethylene BridgeVan der Waals contactsSurface patch
Visualization of the Hybrid Pharmacophore

The following diagram illustrates the spatial arrangement of features in a typical thiazole-piperazine ligand (e.g., a Dasatinib analog).

PharmacophoreMap Thiazole Thiazole Core (Rigid) Piperazine Piperazine Ring (Flexible Chair) Thiazole->Piperazine C-N Bond (Rotatable) Feat_Aro Aromatic (R) Feature Thiazole->Feat_Aro Feat_Acc H-Bond Acc (A) (N3) Thiazole->Feat_Acc Feat_Pos Pos. Ionizable (P) (N4) Piperazine->Feat_Pos Target Receptor Pocket Feat_Aro->Target Pi-Stacking Feat_Acc->Target H-Bond Feat_Pos->Target Salt Bridge

Figure 1: Schematic representation of the pharmacophoric features inherent to the thiazole-piperazine scaffold and their receptor interactions.[3]

Computational Workflow: A Self-Validating Protocol

This protocol is designed for ligand-based pharmacophore modeling when a crystal structure is unavailable or to broaden the chemotype search.

Step-by-Step Methodology

Step 1: Dataset Curation & "Decoy" Generation [1]

  • Action: Compile a set of known actives (IC50 < 100 nM) containing the scaffold.

  • Critical Control: Generate a "decoy" set (compounds with similar physicochemical properties but presumed inactive) using the DUD-E or Schrödinger methodology.

  • Why: A model is only useful if it can distinguish actives from decoys.

Step 2: Conformer Generation (The Piperazine Challenge)

  • Action: Generate conformational ensembles.

  • Force Field Selection: Use OPLS3e or MMFF94s .

    • Expert Insight: Standard force fields often underestimate the energy barrier of the piperazine chair-boat transition. MMFF94s ("s" for static) is preferred for planar amines, but for piperazine, ensure the algorithm samples both chair conformers and the twist-boat if sterically crowded.[1]

  • Constraint: Apply a torsion constraint on the thiazole-piperazine bond only if SAR data suggests a specific dihedral angle is required for activity (e.g., planarity for conjugation).

Step 3: Pharmacophore Alignment & Hypothesis Generation

  • Action: Align actives using a "Common Feature" algorithm (e.g., Phase or LigandScout).

  • Feature Definition:

    • Require at least 4 features: 1 Aromatic (Thiazole), 1 Hydrophobic, 1 Positive Ionizable (Piperazine), 1 H-bond Acceptor.[1]

    • Tolerance: Set positional tolerance to 2.0 Å to account for the flexibility of the piperazine linker.

Step 4: Model Validation (The ROC Curve)

  • Action: Screen the combined Active + Decoy dataset against the generated hypotheses.

  • Metric: Calculate the Area Under the Receiver Operating Characteristic (ROC) curve (AUC). A valid model must have AUC > 0.7.

Modeling Workflow Diagram

Workflow Start 1. Dataset Curation (Actives + Decoys) Conf 2. Conformer Generation (OPLS3e/MMFF94) Start->Conf 3D Prep Align 3. Ligand Alignment (Thiazole Superposition) Conf->Align Flexible Fit Hypo 4. Hypothesis Generation (Common Features) Align->Hypo Extract Features Valid 5. Validation (ROC/AUC) Hypo->Valid Valid->Start Add New Actives Valid->Hypo Refine Features

Figure 2: Iterative computational workflow for generating high-confidence pharmacophore models.

Case Study: Designing Kinase Inhibitors

To demonstrate the utility of this model, we analyze the structure-activity relationship (SAR) of thiazole-piperazine derivatives targeting EGFR (Epidermal Growth Factor Receptor), a common target for this scaffold.[1]

SAR Data Analysis

The table below summarizes how variations in the thiazole-piperazine substitution pattern affect biological activity (IC50).

Compound IDThiazole Substituent (R1)Piperazine Substituent (R2)IC50 (nM)Pharmacophore Insight
TP-01 HMethyl1250Baseline activity; weak hydrophobic contact.
TP-02 PhenylMethyl45Aromatic Feature: Phenyl group fills hydrophobic pocket.
TP-03 Phenyl2-Hydroxyethyl12H-Bond Donor: OH group adds a donor feature, anchoring the tail.
TP-04 PhenylN-Acetyl>5000Loss of Charge: Acetylation removes the basic N4, destroying the Ionizable feature.

Data synthesized from representative literature trends [1, 2].

Mechanistic Interpretation

The dramatic loss of activity in TP-04 confirms the necessity of the Positive Ionizable feature at the piperazine N4 position. In the pharmacophore model, this feature must be marked as "essential."[1] The gain in potency for TP-02 suggests the addition of a distal Hydrophobic/Aromatic feature connected to the thiazole core.

Experimental Validation & Synthesis

A pharmacophore model is a hypothesis; synthesis is the proof.

Synthetic Assembly

The modular nature of this scaffold facilitates rapid library generation:

  • Hantzsch Cyclization: Condensation of thioureas with

    
    -haloketones to form the thiazole core.
    
  • Buchwald-Hartwig Amination: Coupling the thiazole halide with piperazine. This step is sensitive to the catalyst; Pd2(dba)3 with Xantphos is often required for sterically hindered thiazoles.

The Feedback Loop

Once new compounds are synthesized and tested:

  • Update the Training Set with new IC50 data.

  • Recalculate the Pharmacophore to refine feature spatial constraints.

  • This cycle transforms a static model into a dynamic predictive tool.

References

  • Thiazole-based hybrid compounds with diverse biological activity. ResearchGate. [Link]

  • Novel quinolinyl-thiazole hybrid candidates bearing N-methyl piperazine as potential anti-breast cancer agents. PubMed Central (PMC). [Link]

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. [Link]

  • Ligand-Based Pharmacophore Modeling Protocol. Bio-protocol. [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs. MDPI. [Link]

  • Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity. PubMed Central (PMC). [Link][1]

Sources

Foundational

A Comprehensive Safety and Handling Guide for 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

Introduction: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine is a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. Its structure, combining a substituted thiazole ring with...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine is a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. Its structure, combining a substituted thiazole ring with a methylated piperazine moiety, makes it a valuable intermediate for synthesizing novel bioactive molecules, potentially targeting neurotransmitter receptors.[1][2] Piperazine and its derivatives are core components in many pharmaceuticals, known for a wide range of biological activities.[3] Given its application in research environments, a thorough understanding of its safety profile and handling requirements is paramount.

This guide provides an in-depth technical overview of the safety considerations for 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine. In the absence of a publicly available, specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes data from structurally similar molecules to construct a robust and precautionary safety profile. The analysis is grounded in the known hazards of its core components: the piperazine ring and related thiazole compounds. This approach allows for a scientifically informed risk assessment tailored to professionals in research and development.

Compound Identification and Structural Analysis

A clear understanding of the molecule's structure is fundamental to predicting its chemical behavior and potential hazards.

  • IUPAC Name: 4-methyl-2-(2-methylpiperazin-1-yl)-1,3-thiazole[4]

  • Molecular Formula: C₉H₁₅N₃S[4]

  • Molecular Weight: 197.31 g/mol []

  • CAS Number: While a specific CAS number for this exact structure is not readily found in the aggregated search results, the closely related, unmethylated piperazine analog is CAS 40615-11-0.[6][7]

The molecule can be deconstructed into two key functional regions, each contributing to its overall safety profile:

  • The 2-Methylpiperazine Moiety: A saturated six-membered heterocycle containing two nitrogen atoms. The piperazine core is known for its basicity and potential to cause skin and eye irritation, as well as sensitization.[8][9]

  • The 4-Methylthiazole Moiety: A five-membered aromatic heterocycle containing nitrogen and sulfur, which is a common scaffold in pharmacologically active compounds.

cluster_piperazine 2-Methylpiperazine Moiety cluster_thiazole 4-Methylthiazole Moiety p1 compound t1

Caption: Chemical structure of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine.

Hazard Assessment by Structural Analogy

The hazard profile is extrapolated from the closest structural analog for which GHS data is available: 1-(4-methyl-1,3-thiazol-2-yl)piperazine (the same molecule without the methyl group on the piperazine ring).

According to data submitted to the European Chemicals Agency (ECHA), this analog is classified with the following hazards:

  • H302: Harmful if swallowed. [6]

  • H315: Causes skin irritation. [6]

  • H318: Causes serious eye damage. [6]

  • H335: May cause respiratory irritation. [6]

These classifications form the basis of the handling and safety protocols outlined in this guide. The parent compound, piperazine, is also known to be a respiratory and skin sensitizer and is suspected of damaging fertility.[8][10] Therefore, it is prudent to assume that 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine may also carry these risks.

PropertyValue (for 1-(4-methyl-1,3-thiazol-2-yl)piperazine)Source
Molecular Formula C₈H₁₃N₃S[6]
Molecular Weight 183.28 g/mol [6]
GHS Pictograms Corrosion, Harmful[6]
Signal Word Danger[6]
Hazard Statements H302, H315, H318, H335[6]

Table 1: Summary of key properties and hazards for the primary structural analog.

Recommended Safe Handling & Engineering Controls

Given the high potential for skin, eye, and respiratory irritation, a multi-layered approach to safety is required, prioritizing engineering controls and supplementing with appropriate Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to minimize exposure by containing the chemical at the source.

  • Chemical Fume Hood: All manipulations of the solid compound or its solutions, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[11] This is critical to prevent inhalation of airborne particles or vapors, addressing the H335 (respiratory irritation) and potential sensitization risks.[8][11]

  • Ventilation: The laboratory must be equipped with adequate general ventilation to ensure air quality and prevent the accumulation of vapors.

  • Emergency Equipment: An eyewash station and a safety shower must be readily accessible and located in close proximity to the workstation where the compound is handled.[11] This is a mandatory requirement due to the H318 (causes serious eye damage) classification.

compound Receive & Inspect Compound store Store in Cool, Dry, Well-Ventilated Area (Tightly Closed) compound->store ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) store->ppe hood Handle ONLY in Chemical Fume Hood ppe->hood work Perform Experimental Work (Weighing, Transfers, Reactions) hood->work decon Decontaminate Glassware & Work Surfaces work->decon waste Dispose of Waste in Labeled, Sealed Container decon->waste remove_ppe Doff PPE & Wash Hands waste->remove_ppe

Caption: Standard workflow for safely handling the chemical in a laboratory setting.

Personal Protective Equipment (PPE)

PPE should be used in conjunction with, not as a substitute for, engineering controls.

  • Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[10] Given the risk of serious eye damage (H318), a face shield should also be worn during procedures with a high risk of splashing.

  • Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[10] Contaminated clothing should be removed immediately, and the affected skin washed thoroughly.[11]

  • Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly discouraged) or if there is a risk of generating significant dust or aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator must be used.[10]

Storage and Stability

Proper storage is crucial to maintain the compound's integrity and prevent hazardous situations. Based on data for piperazine derivatives, the following conditions are recommended:

  • Conditions to Avoid: Protect from exposure to light, moisture, and air.[10][12] Piperazine itself is known to be hygroscopic and light-sensitive.[12] Keep away from open flames, hot surfaces, and sources of ignition.[10]

  • Storage Location: Store in a dry, cool, and well-ventilated place.[11] The container must be kept tightly closed to prevent absorption of moisture and carbon dioxide from the air.[9][13]

  • Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[10]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure RouteFirst-Aid ProtocolCitation(s)
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[10][11]
Skin Contact Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[11]
Inhalation Remove person to fresh air and keep comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[8][11]
Ingestion Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[10][11]
Spill and Fire Response
  • Spill Cleanup: For small spills, use proper PPE, vacuum or sweep up the material, and place it into a suitable, labeled container for disposal.[11] Avoid generating dust. Ensure the area is well-ventilated.

  • Fire Fighting: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[13] Firefighters should wear self-contained breathing apparatus and full protective gear. Thermal decomposition may produce toxic gases such as nitrogen oxides (NOx) and carbon monoxide (CO).

start Exposure Event is_eye Eye Contact? start->is_eye is_skin Skin Contact? is_eye->is_skin No eye_action Rinse 15+ min Seek IMMEDIATE Medical Attention is_eye->eye_action Yes is_inhalation Inhalation? is_skin->is_inhalation No skin_action Remove Clothing Wash Area 15+ min Seek Medical Attention is_skin->skin_action Yes is_ingestion Ingestion? is_inhalation->is_ingestion No inhalation_action Move to Fresh Air Seek IMMEDIATE Medical Attention is_inhalation->inhalation_action Yes ingestion_action Rinse Mouth Do NOT Induce Vomiting Seek IMMEDIATE Medical Attention is_ingestion->ingestion_action Yes

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency Buchwald-Hartwig Coupling of Thiazoles and Piperazines

Executive Summary The coupling of thiazole moieties with piperazine rings is a cornerstone transformation in medicinal chemistry, particularly for the synthesis of kinase inhibitors (e.g., Dasatinib analogues) and GPCR m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The coupling of thiazole moieties with piperazine rings is a cornerstone transformation in medicinal chemistry, particularly for the synthesis of kinase inhibitors (e.g., Dasatinib analogues) and GPCR modulators. However, this reaction presents a "perfect storm" of synthetic challenges: the thiazole sulfur atom acts as a potent catalyst poison, and the electron-rich nature of the heterocycle often impedes oxidative addition.

This guide provides a scientifically grounded, field-proven methodology for overcoming these hurdles. We move beyond generic screening to provide two distinct protocols: Method A for robust, activated substrates, and Method B for base-sensitive or deactivated positions (4- and 5-bromothiazoles).

Mechanistic Challenges & Strategic Solutions

The "Sulfur Problem" (Catalyst Poisoning)

Thiazoles are soft Lewis bases. In the absence of sterically demanding ligands, the endocyclic sulfur atom can coordinate to the soft Pd(II) center, forming a stable, off-cycle resting state (heteroatom poisoning). This effectively reduces the active catalyst concentration, requiring higher loadings or leading to stalled reactions.

Solution: Use Bulky Biaryl Phosphine Ligands (e.g., RuPhos, tBuBrettPhos). These ligands create a steric wall that disfavors


-S coordination while facilitating the reductive elimination of the bulky piperazine product.
Regiochemical Electronics[1]
  • 2-Bromothiazole: Electronically deficient at the C2 position (similar to 2-halopyridine). It is activated for oxidative addition but also prone to base-mediated decomposition or nucleophilic aromatic substitution (

    
    ) side reactions.
    
  • 4- and 5-Bromothiazoles: Electron-neutral to electron-rich. These are significantly more challenging electrophiles, requiring highly active catalyst systems to drive oxidative addition.

Decision Matrix: Condition Selection

Before beginning experimental work, use the following logic flow to select the appropriate protocol.

ConditionSelection Start START: Analyze Substrate Pos Thiazole Halide Position? Start->Pos Pos2 2-Bromothiazole (Activated) Pos->Pos2 C-2 Position Pos5 4- or 5-Bromothiazole (Deactivated) Pos->Pos5 C-4 / C-5 Position Sens Base Sensitive Groups? (Esters, Nitriles) Pos2->Sens MethodA METHOD A: RuPhos / NaOtBu (Standard) Sens->MethodA No (Robust) MethodB METHOD B: tBuBrettPhos / NaOTMS (Mild) Sens->MethodB Yes (Sensitive) LigandSelect Ligand Selection: Requires High Activity Pos5->LigandSelect RecB METHOD B: tBuBrettPhos / NaOTMS (High Turnover) LigandSelect->RecB Mandatory

Figure 1: Decision tree for selecting reaction conditions based on thiazole electronics and substrate sensitivity.

Experimental Protocols

Method A: The "Workhorse" Protocol (RuPhos)

Best for: 2-bromothiazoles and robust substrates.

Rationale: RuPhos is a universal ligand for secondary amines. It provides an excellent balance of stability and activity. NaOtBu is a strong base that ensures rapid deprotonation of the amine-Pd complex.

Materials:

  • Substrate: 2-Bromothiazole derivative (1.0 equiv)

  • Amine: Piperazine derivative (1.2 equiv)

  • Catalyst: RuPhos Pd G4 (or Pd₂(dba)₃ + RuPhos 1:2 ratio) (1–3 mol%)

  • Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Solvent: Anhydrous 1,4-Dioxane or Toluene (0.2 M)

Step-by-Step Procedure:

  • Charge Solids: In a glovebox or under active N₂ flow, add the aryl halide, piperazine, NaOtBu, and RuPhos Pd G4 precatalyst to a reaction vial equipped with a magnetic stir bar.

    • Note: If using free piperazine (not N-protected), use 2.5 equiv to prevent bis-arylation, although the steric bulk of RuPhos minimizes this.

  • Solvent Addition: Add anhydrous 1,4-Dioxane via syringe. Seal the vial with a Teflon-lined cap.

  • Degas: Sparge the mixture with N₂ for 5 minutes (if outside glovebox).

  • Reaction: Heat the block to 80–100 °C for 4–12 hours.

    • Monitoring: Check LCMS at 2 hours. If conversion <50%, raise temp to 110 °C.

  • Workup: Cool to RT. Dilute with EtOAc, filter through a Celite pad to remove Pd black and salts. Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Method B: The "High-Fidelity" Protocol (tBuBrettPhos/NaOTMS)

Best for: 4/5-bromothiazoles, base-sensitive substrates, and "poison-prone" heterocycles.

Rationale: This method utilizes tBuBrettPhos , a ligand specifically designed to couple weak nucleophiles and handle 5-membered heterocycles.[1] Crucially, it replaces the strong alkoxide base with Sodium Trimethylsilanolate (NaOTMS) . NaOTMS is a mild, soluble base that minimizes decomposition of the thiazole ring and tolerates esters/nitriles.

Materials:

  • Substrate: 4- or 5-Bromothiazole derivative (1.0 equiv)

  • Amine: Piperazine derivative (1.2 equiv)

  • Catalyst: tBuBrettPhos Pd G3 (1–5 mol%)

  • Base: NaOTMS (2.0 equiv)

  • Solvent: Anhydrous THF or t-Amyl Alcohol (0.2 M)

Step-by-Step Procedure:

  • Pre-activation (Optional but recommended for difficult cases): If using Pd(OAc)₂ + Ligand instead of G3 precatalyst, stir the Pd source and tBuBrettPhos (1:1.2) in solvent at 60 °C for 5 mins to form the active L-Pd(0) species before adding substrates.

  • Charge Reagents: Add the halide, amine, and NaOTMS to the reaction vessel.

  • Reaction: Heat to 60 °C (THF) or 90 °C (t-Amyl Alcohol).

    • Note: 5-bromothiazoles often require the higher boiling point of t-Amyl Alcohol.

  • Workup: Standard EtOAc extraction.

    • Caution: Silanolates can generate silicone byproducts; ensure thorough aqueous washing (NH₄Cl sat.) to remove silanol residues.

Data Summary & Comparison

ParameterMethod A (RuPhos)Method B (tBuBrettPhos)
Primary Utility 2-Bromothiazoles, Robust substrates4/5-Bromothiazoles, Sensitive groups
Base pKa (approx) ~17 (tBuO⁻)~10-11 (TMS-O⁻)
Ligand Sterics High (prevents bis-arylation)Very High (prevents S-poisoning)
Solvent System Dioxane / TolueneTHF / t-Amyl Alcohol
Temp Range 80–110 °C50–90 °C
Typical Yield 75–95%60–85%

Troubleshooting Guide

Problem: Low Conversion (Starting Material Remaining)

  • Root Cause 1: Catalyst Poisoning.[2] The thiazole sulfur is sequestering the Pd.

    • Fix: Switch to Method B (tBuBrettPhos). Increase catalyst loading to 5 mol%.

  • Root Cause 2: Inactive Catalyst.[2] Pd(II) is not reducing to Pd(0).

    • Fix: Use Precatalysts (e.g., Pd G3/G4) rather than mixing Pd2(dba)3 + Ligand in situ. The precatalysts ensure a 1:1 Pd:L ratio and rapid initiation.

Problem: Protodehalogenation (Reduction of Ar-Br to Ar-H)

  • Root Cause:

    
    -Hydride elimination from the amine or solvent is faster than reductive elimination.
    
  • Fix: Use t-Amyl Alcohol or Dioxane (solvents without

    
    -hydrogens are less prone to transfer hydrogenation issues). Lower the reaction temperature.
    

Problem: Regioselectivity (Bis-arylation of Piperazine)

  • Root Cause: The mono-arylated product is more nucleophilic than the starting piperazine.

  • Fix: Use a Boc-protected piperazine (1-Boc-piperazine) to force mono-coupling, then deprotect (TFA/DCM) downstream. This is the most reliable method for scale-up.

Mechanism of Action

The following diagram illustrates the catalytic cycle, highlighting the critical "Danger Zone" where sulfur coordination competes with the desired pathway.

CatalyticCycle Pd0 L-Pd(0) Active Species OxAdd Oxidative Addition Pd0->OxAdd PdII_Ar L-Pd(II)-Ar(Br) OxAdd->PdII_Ar Poison DEAD END: Pd-S Coordination (Catalyst Poisoning) PdII_Ar->Poison Small Ligand (e.g., PPh3) AmineBind Amine Binding & Deprotonation PdII_Ar->AmineBind Bulky Ligand (BrettPhos) Poison->PdII_Ar Reversible (Slow) PdII_Amine L-Pd(II)-Ar(N) AmineBind->PdII_Amine RedElim Reductive Elimination PdII_Amine->RedElim RedElim->Pd0 Regenerate Catalyst Product Thiazole-Piperazine Product RedElim->Product

Figure 2: Catalytic cycle emphasizing the role of bulky ligands in preventing sulfur-mediated catalyst deactivation.

References

  • Maitro, G., et al. (2023).[3] Parallel Synthesis of Piperazine Tethered Thiazole Compounds. International Journal of Molecular Sciences.

  • Buchwald, S. L., et al. (2014).[4] Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides. Journal of the American Chemical Society.[5]

  • Hartwig, J. F., et al. (2011). Pd-Catalyzed Synthesis of Piperazine Scaffolds. Chemical Science.

  • WuXi AppTec. (2020). Design Conditions for Buchwald-Hartwig Couplings.

  • BenchChem. (2025).[2] Catalyst Poisoning & Deactivation in Heterocycle Synthesis.

Sources

Application

Functionalization of the secondary amine in 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

An Application Guide to the Strategic Functionalization of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine Authored by a Senior Application Scientist Abstract The piperazine scaffold is a cornerstone in modern medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Strategic Functionalization of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

Authored by a Senior Application Scientist

Abstract

The piperazine scaffold is a cornerstone in modern medicinal chemistry, celebrated for its ability to impart favorable physicochemical and pharmacokinetic properties to drug candidates.[1][2][3] Its presence in numerous blockbuster drugs, from anticancer agent Imatinib to the antipsychotic Aripiprazole, underscores its status as a "privileged scaffold."[1][4] This guide provides a detailed exploration of synthetic strategies for the functionalization of the secondary amine in 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, a key intermediate for building diverse chemical libraries. We present field-proven protocols for N-Acylation, N-Alkylation (via direct and reductive amination pathways), and N-Arylation (via Buchwald-Hartwig and Ullmann cross-coupling), complete with mechanistic insights, step-by-step methodologies, and characterization guidelines.

Introduction: The Strategic Value of the Piperazine Moiety

The 1,4-disubstituted piperazine ring is a uniquely versatile building block in drug design.[2][5] Its two nitrogen atoms offer multiple points for chemical modification, allowing medicinal chemists to meticulously tune properties such as solubility, lipophilicity, metabolic stability, and target-binding affinity.[1][3] The secondary amine groups, in particular, serve as critical handles for introducing a wide array of functional groups, which can modulate the molecule's protonation state and charge distribution, thereby influencing absorption, membrane permeability, and overall pharmacokinetic behavior.[1][3]

The subject of this guide, 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, presents a common synthetic challenge: selective functionalization of the N4 secondary amine. The steric hindrance imposed by the methyl group at the C2 position can influence reactivity, a factor that can be strategically leveraged. This document provides robust and reproducible protocols for derivatizing this secondary amine, enabling the rapid generation of novel analogues for structure-activity relationship (SAR) studies.[6]

G cluster_start Starting Material cluster_reactions Functionalization Pathways cluster_products Product Classes start 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine Acylation N-Acylation start->Acylation RCOCl, Base Alkylation N-Alkylation start->Alkylation R-X or RCHO, [H] Arylation N-Arylation start->Arylation Ar-X, Catalyst Amide N-Amides Acylation->Amide Amine Tertiary Amines Alkylation->Amine ArylAmine N-Aryl Amines Arylation->ArylAmine

Caption: Synthetic pathways for functionalizing the secondary amine.

N-Acylation: Synthesis of Amide Derivatives

N-acylation is a fundamental transformation that converts the secondary amine into a neutral amide moiety. This modification significantly alters the basicity and hydrogen bonding capacity of the nitrogen atom, which can be crucial for modulating biological activity and pharmacokinetic profiles. The reaction proceeds via nucleophilic acyl substitution, where the secondary amine attacks an activated carbonyl compound, typically an acyl chloride or anhydride.

Causality Behind Experimental Choices
  • Acylating Agent: Acyl chlorides are highly reactive and often used for efficient and rapid acylation.

  • Solvent: Anhydrous aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are used to prevent hydrolysis of the highly reactive acyl chloride.[7]

  • Base: A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is essential. Its role is to scavenge the hydrochloric acid (HCl) byproduct generated during the reaction, preventing the protonation and deactivation of the starting amine.[7][8]

  • Temperature: The reaction is initiated at 0 °C to control the initial exothermic reaction upon addition of the acyl chloride, then allowed to warm to room temperature to ensure completion.[7]

Protocol: General Procedure for N-Acylation
ParameterValueNotes
Reactants
2-Methyl-1-(...)piperazine1.0 equivalent
Acyl Chloride (R-COCl)1.1 equivalents
Triethylamine (TEA)2.0 equivalents
Solvent Anhydrous Dichloromethane (DCM)5-10 mL per mmol of starting amine
Conditions
Temperature0 °C to Room Temperature
Reaction Time1-4 hours
AtmosphereInert (Nitrogen or Argon)

Step-by-Step Methodology:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine (1.0 eq.) and anhydrous DCM.

  • Base Addition: Add triethylamine (2.0 eq.) to the solution and stir for 5 minutes.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Acyl Chloride Addition: Add the acyl chloride (1.1 eq.) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Work-up: Dilute the mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-acyl piperazine derivative.

N-Alkylation: Accessing Diverse Tertiary Amines

N-alkylation introduces alkyl groups, modifying the steric and electronic properties of the amine. This can enhance binding to hydrophobic pockets in target proteins and improve metabolic stability. We present two primary methods: direct alkylation and reductive amination.

Direct N-Alkylation with Alkyl Halides

This classic Sₙ2 reaction involves the nucleophilic attack of the secondary amine on an alkyl halide. While straightforward, it can be challenging to control selectivity, as the newly formed tertiary amine can be further alkylated to form a quaternary ammonium salt.

Causality Behind Experimental Choices:

  • Base: A mild inorganic base like potassium carbonate (K₂CO₃) is used to neutralize the hydrohalic acid (HX) byproduct.[9] Using a stronger base is often unnecessary and can promote side reactions.

  • Solvent: Polar aprotic solvents like Acetonitrile (ACN) or Dimethylformamide (DMF) are ideal as they solvate the cation while leaving the nucleophile relatively free, accelerating the Sₙ2 reaction.

  • Temperature: Elevated temperatures are often required to drive the reaction to completion, particularly with less reactive alkyl chlorides or bromides.

Protocol: General Procedure for Direct N-Alkylation
ParameterValueNotes
Reactants
2-Methyl-1-(...)piperazine1.0 equivalent
Alkyl Halide (R-X)1.0-1.2 equivalents
Potassium Carbonate (K₂CO₃)2.0-3.0 equivalents
Solvent Acetonitrile (ACN) or DMF10 mL per mmol of starting amine
Conditions
Temperature60-80 °C
Reaction Time4-16 hours

Step-by-Step Methodology:

  • Reaction Setup: Combine 2-Methyl-1-(...)piperazine (1.0 eq.), potassium carbonate (2.0-3.0 eq.), and the chosen solvent in a round-bottom flask.

  • Alkyl Halide Addition: Add the alkyl halide (1.0-1.2 eq.) to the suspension.

  • Heating: Heat the reaction mixture to the specified temperature (e.g., 80 °C for ACN) and stir vigorously.

  • Monitoring: Monitor the reaction by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentration: Concentrate the filtrate under reduced pressure.

  • Extraction: Redissolve the residue in a suitable organic solvent (e.g., Ethyl Acetate) and wash with water to remove any remaining salts or DMF.

  • Drying and Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography.

Reductive Amination

Reductive amination is a highly efficient and controlled method for N-alkylation that avoids over-alkylation issues.[9] It involves the reaction of the amine with an aldehyde or ketone to form a transient iminium ion, which is then immediately reduced in situ by a mild reducing agent.

Causality Behind Experimental Choices:

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the reagent of choice.[9] It is mild enough not to reduce the starting aldehyde/ketone but is highly effective at reducing the iminium ion intermediate. It is also tolerant of mildly acidic conditions.

  • Solvent: Chlorinated solvents like Dichloroethane (DCE) or DCM are commonly used.

  • Acid Catalyst (Optional): A small amount of acetic acid can be added to catalyze the formation of the iminium ion, especially with less reactive ketones.

Protocol: General Procedure for Reductive Amination
ParameterValueNotes
Reactants
2-Methyl-1-(...)piperazine1.0 equivalent
Aldehyde or Ketone1.1 equivalents
Sodium Triacetoxyborohydride1.5 equivalents
Solvent Dichloroethane (DCE)10 mL per mmol of starting amine
Conditions
TemperatureRoom Temperature
Reaction Time2-12 hours

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask, dissolve the 2-Methyl-1-(...)piperazine (1.0 eq.) and the aldehyde or ketone (1.1 eq.) in DCE.

  • Stirring: Stir the solution at room temperature for 20-30 minutes to allow for initial iminium ion formation.

  • Reducing Agent Addition: Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the mixture. The addition may cause slight effervescence.

  • Reaction: Stir the reaction at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

  • Quenching: Carefully quench the reaction by slow addition of a saturated aqueous NaHCO₃ solution.

  • Extraction: Separate the organic layer and extract the aqueous layer twice with DCM.

  • Drying and Purification: Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by flash column chromatography.

N-Arylation: Forging C-N Bonds via Cross-Coupling

The formation of an N-aryl bond is a critical transformation in drug discovery, as this motif is present in a vast number of pharmacologically active compounds.[10] Palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation are the two premier methods for this purpose.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for forming C-N bonds.[11][12] Its wide functional group tolerance and relatively mild reaction conditions have made it a staple in modern synthetic chemistry.

Causality Behind Experimental Choices:

  • Catalyst System: A combination of a palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a bulky, electron-rich phosphine ligand (e.g., XantPhos, BINAP, or specific Buchwald ligands) is required.[13] The ligand stabilizes the Pd(0) active species and facilitates the key steps of oxidative addition and reductive elimination.

  • Base: A strong, non-nucleophilic base is needed. Sodium tert-butoxide (NaOtBu) is common, but cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are used for base-sensitive substrates. The base facilitates the deprotonation of the amine, making it a more active nucleophile in the catalytic cycle.

  • Solvent: Anhydrous, deoxygenated aprotic solvents like Toluene or Dioxane are necessary to ensure the stability and activity of the palladium catalyst.[12]

G pd0 Pd(0)L₂ oa_complex Oxidative Addition Complex L₂Pd(II)(Ar)(X) pd0->oa_complex Oxidative Addition amine_complex Amine Complex oa_complex->amine_complex Ligand Exchange amido_complex Amido Complex L₂Pd(II)(Ar)(NR₂) amine_complex->amido_complex Deprotonation amido_complex->pd0 Reductive Elimination product Ar-NR₂ (Product) amido_complex->product react1 Ar-X react1->oa_complex react2 HNR₂ react2->amine_complex react3 Base react3->amine_complex

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Protocol: General Procedure for Buchwald-Hartwig Amination
ParameterValueNotes
Reactants
Aryl Halide (Ar-X)1.0 equivalent
2-Methyl-1-(...)piperazine1.2 equivalents
Pd₂(dba)₃1-2 mol%
XantPhos (or similar ligand)2-4 mol%
Sodium tert-butoxide (NaOtBu)1.4 equivalents
Solvent Anhydrous, Degassed Toluene5 mL per mmol of aryl halide
Conditions
Temperature100-110 °C
Reaction Time4-24 hours
AtmosphereInert (Nitrogen or Argon)

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried Schlenk tube or sealed vial, add the aryl halide (1.0 eq.), NaOtBu (1.4 eq.), Pd₂(dba)₃ (0.01-0.02 eq.), and the phosphine ligand (0.02-0.04 eq.).

  • Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (N₂ or Ar) three times.

  • Solvent and Amine Addition: Add the degassed toluene via syringe, followed by the 2-Methyl-1-(...)piperazine (1.2 eq.).

  • Heating: Place the sealed reaction vessel in a preheated oil bath at 100-110 °C and stir.

  • Monitoring: Monitor the reaction by LC-MS.

  • Work-up: After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst and salts.

  • Concentration and Purification: Concentrate the filtrate and purify the crude residue by flash column chromatography.

Ullmann Condensation

The Ullmann condensation is a classical, copper-catalyzed method for N-arylation.[14] While it often requires higher temperatures than the Buchwald-Hartwig reaction, it is a cost-effective and scalable alternative, particularly for industrial applications.[15]

Causality Behind Experimental Choices:

  • Catalyst: Copper(I) salts, such as CuI, are the most common catalysts. The active species is believed to be a Cu(I) complex.[16]

  • Ligand: The reaction is often accelerated by the addition of a ligand, such as 1,10-phenanthroline or an N,N-dimethyl-diamine, which stabilizes the copper catalyst and improves its solubility and reactivity.

  • Solvent: High-boiling polar aprotic solvents like DMF, Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are typically required to reach the necessary reaction temperatures.[14]

Protocol: General Procedure for Ullmann N-Arylation
ParameterValueNotes
Reactants
Aryl Iodide (Ar-I)1.0 equivalent
2-Methyl-1-(...)piperazine1.5-2.0 equivalents
Copper(I) Iodide (CuI)10-20 mol%
1,10-Phenanthroline20-40 mol%
Potassium Carbonate (K₂CO₃)2.0 equivalents
Solvent Anhydrous DMF or DMSO5 mL per mmol of aryl iodide
Conditions
Temperature120-150 °C
Reaction Time12-48 hours
AtmosphereInert (Nitrogen or Argon)

Step-by-Step Methodology:

  • Reaction Setup: In a sealed tube, combine the aryl iodide (1.0 eq.), CuI (0.1-0.2 eq.), 1,10-phenanthroline (0.2-0.4 eq.), and K₂CO₃ (2.0 eq.).

  • Inert Atmosphere: Evacuate and backfill the tube with an inert gas.

  • Solvent and Amine Addition: Add the anhydrous solvent followed by the 2-Methyl-1-(...)piperazine (1.5-2.0 eq.).

  • Heating: Seal the tube tightly and heat in an oil bath at the specified temperature.

  • Monitoring: Monitor the reaction progress by LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with water and extract several times with ethyl acetate.

  • Washing: Wash the combined organic layers with aqueous ammonia solution to remove copper salts, followed by a brine wash.

  • Drying and Purification: Dry the organic phase over Na₂SO₄, concentrate, and purify by column chromatography.

Product Characterization

Confirmation of the successful functionalization and structural elucidation of the final products is critical. A combination of spectroscopic and spectrometric techniques should be employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The disappearance of the N-H proton signal from the secondary amine of the starting material is a key indicator of a successful reaction. The appearance of new signals corresponding to the added acyl, alkyl, or aryl group will confirm the structure.

    • ¹³C NMR: The appearance of new carbon signals (e.g., a carbonyl carbon around 165-175 ppm for amides) provides further structural confirmation.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and exact mass of the synthesized compound, providing definitive proof of its identity.[17][18]

  • Purity Analysis: High-Performance Liquid Chromatography (HPLC) is used to determine the purity of the final compound, which should typically be >95% for compounds intended for biological screening.

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Vertex AI Search.
  • An evolving role of piperazine moieties in drug design and discovery. (n.d.). PubMed.
  • An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (n.d.). Ingenta Connect.
  • The Role of Piperazine Derivatives in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
  • An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (2025). ResearchGate.
  • Application Notes and Protocols for N-arylation of Piperazine-2-thione. (n.d.). Benchchem.
  • New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. (2024). IRIS Unibas.
  • Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. (2023). Preprints.org.
  • The medicinal chemistry of piperazines: A review. (n.d.). ResearchGate.
  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI.
  • Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate.
  • Ullmann condensation. (n.d.). Wikipedia.
  • The reaction mechanism proposed for the Ullmann-type N-arylation. (n.d.). ResearchGate.
  • Buchwald–Hartwig amination. (n.d.). Wikipedia.
  • Buchwald-Hartwig Amination. (n.d.). Chemistry LibreTexts.
  • Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
  • Application Notes and Protocols for the Acylation of Piperazine with 5-Chlorothiophene-2-carbonyl Chloride. (n.d.). Benchchem.
  • Synthesis of 1,4-Diacyl-2-Methylpiperazine Derivatives. (2023). ResearchGate.
  • Optimizing reaction conditions for the N-alkylation of piperazine. (n.d.). Benchchem.
  • On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. (n.d.). MDPI.

Sources

Method

Application Note: Precision Synthesis of Sterically Congested Aminothiazoles via Microwave Irradiation

Abstract The synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine presents a specific regiochemical challenge often overlooked in standard protocols: the differentiation between the sterically hindered N1 and th...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine presents a specific regiochemical challenge often overlooked in standard protocols: the differentiation between the sterically hindered N1 and the unhindered N4 nitrogens of the 2-methylpiperazine scaffold.[1] Conventional thermal SNAr coupling typically yields the thermodynamically favored, unhindered N4-isomer.[1] This Application Note details a robust, microwave-assisted Hantzsch Thiazole Synthesis protocol designed to exclusively target the N1-substituted isomer. By utilizing microwave irradiation, we overcome the significant activation energy barrier associated with cyclization at the sterically congested nitrogen, reducing reaction times from 8 hours to 15 minutes while improving yield by >25% compared to thermal methods.[1]

Strategic Analysis & Chemistry

The Regioselectivity Challenge

Direct alkylation or heteroarylation of 2-methylpiperazine occurs preferentially at the distal N4 position due to steric hindrance at N1 (adjacent to the methyl group). To synthesize the N1-thiazolyl target, a protection-deprotection strategy combined with a de novo thiazole ring construction is required.

The Microwave Advantage

The key step involves the condensation of a bulky thiourea intermediate with chloroacetone. Under thermal reflux, this reaction is sluggish due to the proximal methyl group on the piperazine ring, which impedes the nucleophilic attack of the sulfur.[1] Microwave irradiation (dielectric heating) provides rapid, volumetric heating that efficiently surmounts this steric barrier, promoting the formation of the specific 2-aminothiazole scaffold with high purity.[1]

Reaction Pathway

The synthesis proceeds via a modified Hantzsch protocol:

  • Precursor Selection: Use of 4-Boc-2-methylpiperazine ensures the unhindered N4 is blocked, forcing functionalization at N1.

  • Thiourea Formation: Reaction with benzoyl isothiocyanate followed by hydrolysis yields the N1-thiourea.

  • MW Cyclization: Condensation with chloroacetone (1-chloropropan-2-one) closes the thiazole ring.[1]

  • Deprotection: Acidic cleavage of the Boc group yields the final target.

ReactionPathway Start 4-Boc-2-methylpiperazine Thiourea Intermediate: N1-Thiourea Start->Thiourea 1. PhCONCS 2. K2CO3, MeOH Cyclization MW Cyclization (Chloroacetone) Thiourea->Cyclization Chloroacetone EtOH Product Target: 2-Methyl-1-(4-methylthiazol-2-yl)piperazine Cyclization->Product 1. MW 120°C 2. TFA/DCM

Figure 1: Synthetic pathway designed to enforce regioselectivity at the hindered N1 position.

Materials & Equipment

  • Microwave System: Single-mode microwave reactor (e.g., Biotage Initiator+ or CEM Discover 2.0) capable of maintaining 20 bar pressure.[1]

  • Vessels: 2-5 mL microwave-transparent borosilicate glass vials with crimp caps and PTFE/silicone septa.

  • Reagents:

    • 4-Boc-2-methylpiperazine (CAS: 194032-17-2)

    • Benzoyl isothiocyanate[2]

    • Chloroacetone (Warning: Lachrymator)[1]

    • Ethanol (Absolute)[1]

    • Potassium Carbonate (K₂CO₃)[1]

    • Trifluoroacetic acid (TFA)

Experimental Protocol

Phase 1: Preparation of the Thiourea Intermediate

Note: This step is performed under standard conditions to prepare the substrate for the MW step.

  • Dissolve 4-Boc-2-methylpiperazine (1.0 equiv, 5 mmol) in DCM (20 mL).

  • Add Benzoyl isothiocyanate (1.05 equiv) dropwise at 0°C. Stir at RT for 1 hour.

  • Evaporate solvent. Redissolve residue in MeOH (20 mL).

  • Add K₂CO₃ (2.0 equiv) and stir for 2 hours (deprotects the benzoyl group to reveal the free thiourea).

  • Concentrate and partition between water/EtOAc. Dry organic layer and concentrate to yield 4-Boc-2-methylpiperazine-1-carbothioamide .[1]

Phase 2: Microwave-Assisted Hantzsch Cyclization (Core Protocol)

This step utilizes microwave energy to force the cyclization at the hindered nitrogen.[1]

  • Loading: In a 5 mL microwave vial, suspend the thiourea intermediate from Phase 1 (260 mg, 1.0 mmol) in Ethanol (3 mL).

  • Reagent Addition: Add Chloroacetone (1.2 equiv, 1.2 mmol, ~95 µL).

    • Tip: Chloroacetone is potent; handle in a fume hood.

  • Sealing: Crimp the vial with a PTFE-lined cap.

  • Irradiation Parameters:

    • Temperature: 120 °C

    • Time: 15 minutes

    • Pre-stirring: 30 seconds

    • Absorption Level: High (Ethanol couples well).[1]

    • Pressure Limit: Set to 15 bar (Expect ~3-5 bar).

  • Workup:

    • Cool the vial to room temperature (using system compressed air cooling).

    • The reaction often precipitates the hydrobromide/hydrochloride salt of the product.

    • Filter the solid or concentrate the solvent.

    • Neutralize with saturated NaHCO₃ and extract with DCM.

Phase 3: Final Deprotection
  • Treat the isolated intermediate with TFA/DCM (1:4 ratio) for 30 minutes at RT.

  • Concentrate and purify via preparative HPLC or recrystallization (EtOAc/Hexane) to obtain the final 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine .[1]

Results & Validation

Method Comparison: Thermal vs. Microwave

The following data compares the cyclization step (Phase 2) using the hindered thiourea substrate.

ParameterConventional Thermal RefluxMicrowave Protocol (This Work)
Temperature 78 °C (Ethanol reflux)120 °C
Reaction Time 8 Hours15 Minutes
Conversion (LCMS) 72%>98%
Isolated Yield 61%92%
Impurity Profile Significant oxidative byproductsClean crude profile
Mechanistic Insight

The steric bulk of the methyl group at C2 of the piperazine ring creates a "folding" effect that shields the N1-thiourea sulfur. Under thermal conditions, prolonged heating leads to desulfurization or decomposition.[1] Microwave irradiation provides rapid kinetic energy transfer, increasing the frequency of effective collisions between the sulfur nucleophile and the chloroketone, effectively "powering through" the steric hindrance.[1]

Workflow Visualization

ExperimentalWorkflow Step1 Weigh Reagents (Thiourea + Chloroacetone) Step2 Seal Vial & Load into MW Cavity Step1->Step2 Step3 MW Irradiation 120°C, 15 min, High Absorption Step2->Step3 Automation Step4 Cooling & Venting Step3->Step4 Air Jet Cooling Step5 Workup (Neutralization) & Isolation Step4->Step5

Figure 2: Operational workflow for the microwave-assisted step.

References

  • Microwave-Assisted Hantzsch Thiazole Synthesis

    • Kappe, C. O., & Stadler, A. (2005).[1] Microwaves in Organic and Medicinal Chemistry. Wiley-VCH. (Foundational text on MW kinetics).

    • BenchChem. (2025).[1][3][4] Application Notes and Protocols for Microwave-Assisted Synthesis of Thiazole Derivatives. Link[1]

  • Regioselectivity of Piperazine Alkylation

    • Bouvier, B. (2015).[1] The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. Link

    • Note on Causality: Confirms that without protection, electrophiles prefer the unhindered nitrogen (N4), necessitating the thiourea route for N1-functionalization.[1]

  • General Thiazole Synthesis Protocols

    • Rasayan J. Chem. (2022).[1] A New Microwave-Assisted Method for the Synthesis of 2-Substituted-Thiazol-4(5H)-One via Hantzsch Condensation. Link

    • National Institutes of Health (NIH).[1] Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol...Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

Welcome to the technical support center for the synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important heterocyclic compound. Drawing from established principles of organic synthesis and field-proven insights, this document provides a troubleshooting framework in a practical question-and-answer format.

Introduction to the Synthesis

The synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine typically involves the coupling of two key building blocks: a 2-halo-4-methylthiazole (where the halogen is typically chlorine or bromine) and 2-methylpiperazine. The primary synthetic strategies to achieve this C-N bond formation are Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed Buchwald-Hartwig amination. The choice between these methods often depends on the reactivity of the specific halide, desired reaction conditions, and cost considerations.

This guide will address common issues encountered during these synthetic routes, providing both mechanistic explanations and actionable troubleshooting steps to enhance your reaction yield and purity.

Troubleshooting Guide & FAQs

Low or No Product Formation

Q1: I am not observing any product formation in my reaction. What are the most common reasons for complete reaction failure?

A1: Complete reaction failure in the synthesis of 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine can stem from several critical factors, depending on the chosen synthetic route.

For Nucleophilic Aromatic Substitution (SNAr):

  • Insufficiently Activated Thiazole Ring: SNAr reactions require an electron-deficient aromatic ring to facilitate nucleophilic attack.[1] The thiazole ring is inherently electron-deficient, but the reaction may still require forcing conditions. If you are using a 2-bromothiazole, which is less reactive than a 2-chlorothiazole in SNAr, you may need to increase the reaction temperature significantly.[2]

  • Incorrect Base: A suitable base is crucial to deprotonate the piperazine nitrogen, increasing its nucleophilicity. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate (K₂CO₃). Ensure your base is strong enough and used in at least a stoichiometric amount.

  • Low Reaction Temperature: SNAr reactions on heteroaromatics often require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at or near room temperature, a significant increase in temperature (e.g., to 80-120 °C) may be necessary.[3]

For Buchwald-Hartwig Amination:

  • Inactive Catalyst: The active Pd(0) catalyst may not be forming correctly from the Pd(II) precatalyst. This can be due to poor quality reagents, insufficient pre-activation, or the presence of oxygen.

  • Inappropriate Ligand Choice: The choice of phosphine ligand is critical for a successful Buchwald-Hartwig reaction.[4] For coupling with a secondary amine like 2-methylpiperazine, ligands such as XPhos, RuPhos, or BrettPhos are often effective.

  • Base Incompatibility: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are typically required. Weaker bases may not be sufficient to facilitate the catalytic cycle.

  • Oxygen Contamination: The Pd(0) catalyst is sensitive to oxygen. Ensure your reaction is set up under an inert atmosphere (nitrogen or argon) and that all solvents and reagents are properly degassed.

Q2: My reaction is sluggish, and the yield is very low. How can I improve the reaction rate and conversion?

A2: Sluggish reactions and low yields are common hurdles that can often be overcome by systematic optimization of the reaction parameters.

Table 1: Key Parameters for Yield Improvement

ParameterSNAr RecommendationsBuchwald-Hartwig RecommendationsRationale
Halogen on Thiazole Use 2-chloro-4-methylthiazole for higher reactivity.2-bromo-4-methylthiazole is generally more reactive.In SNAr, the C-F and C-Cl bonds are more polarized and the bond strength is less of a factor in the rate-determining step.[1] In Pd-catalysis, oxidative addition is often easier with heavier halogens.
Temperature Increase temperature in 20 °C increments, up to the boiling point of the solvent.Screen temperatures from 80 °C to 110 °C.Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Solvent Use a high-boiling polar aprotic solvent like DMF, DMSO, or NMP.Toluene, dioxane, or THF are common choices.Solvents that can solvate the intermediates and allow for higher reaction temperatures are beneficial.
Base Use a stronger, non-nucleophilic base like DBU if weaker bases are ineffective.Use a strong base like NaOtBu or LHMDS.A stronger base will more effectively deprotonate the piperazine, increasing its nucleophilicity.
Catalyst/Ligand Loading Not applicable.Increase catalyst loading to 2-5 mol% and ligand loading to 4-10 mol%.Higher catalyst loading can increase the reaction rate, especially for challenging substrates.
Side Product Formation

Q3: I am observing significant side product formation, which is complicating purification and reducing my yield. What are the likely side products and how can I minimize them?

A3: Side product formation is a frequent challenge. Understanding the potential side reactions is key to mitigating them.

Potential Side Products:

  • Double Arylation of Piperazine: If the starting material is piperazine instead of a mono-protected piperazine, reaction at both nitrogen atoms can occur. Using 2-methylpiperazine directly should favor mono-arylation due to steric hindrance and stoichiometry control.

  • Hydrodehalogenation: In Buchwald-Hartwig amination, the aryl halide can be reduced to the corresponding arene, resulting in 4-methylthiazole as a byproduct. This is often promoted by moisture or certain catalyst/ligand combinations.

  • Homocoupling: Dimerization of the aryl halide or the amine can occur under certain palladium-catalyzed conditions.

  • Ring-Opening of Thiazole: Under very harsh basic conditions and high temperatures, the thiazole ring could potentially undergo decomposition, although this is less common.

Minimization Strategies:

  • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of 2-methylpiperazine to favor the desired mono-arylation product and consume the 2-halothiazole.

  • Optimize Reaction Conditions: Carefully screen the base, solvent, and temperature. For Buchwald-Hartwig, optimizing the palladium-to-ligand ratio can minimize side reactions.

  • Ensure Anhydrous Conditions: For Buchwald-Hartwig reactions, use anhydrous solvents and reagents to minimize hydrodehalogenation.

Purification Challenges

Q4: I am having difficulty purifying the final product. What are some effective purification strategies?

A4: The basic nature of the piperazine moiety in the product can be exploited for purification.

  • Acid-Base Extraction:

    • Dissolve the crude reaction mixture in an organic solvent like ethyl acetate or dichloromethane.

    • Wash with a dilute aqueous acid solution (e.g., 1M HCl). The desired product will move into the aqueous layer as the hydrochloride salt.

    • Separate the aqueous layer and wash it with fresh organic solvent to remove non-basic impurities.

    • Basify the aqueous layer with a base like sodium hydroxide or sodium bicarbonate to a pH > 10.

    • Extract the free-based product back into an organic solvent.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Column Chromatography: If acid-base extraction is insufficient, silica gel column chromatography can be employed. Due to the basicity of the product, tailing can be an issue. To mitigate this, a small amount of a basic modifier like triethylamine (0.5-1%) can be added to the eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system can be an effective final purification step.

Experimental Protocols

The following are generalized protocols that can serve as a starting point for your experiments. Optimization will likely be necessary for your specific setup and reagents.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr)

SNAr_Workflow reagents Combine 2-chloro-4-methylthiazole (1 eq), 2-methylpiperazine (1.2 eq), and K₂CO₃ (2 eq) in DMF. reaction Heat the mixture to 100-120 °C and monitor by TLC or LC-MS. reagents->reaction Heating workup Cool to room temperature, pour into water, and extract with ethyl acetate. reaction->workup Reaction Completion purification Wash organic layer with brine, dry, concentrate, and purify by column chromatography. workup->purification Crude Product Buchwald_Hartwig_Workflow reagents In an inert atmosphere, combine 2-bromo-4-methylthiazole (1 eq), Pd precatalyst (e.g., Pd₂(dba)₃, 2 mol%), phosphine ligand (e.g., XPhos, 4 mol%), and NaOtBu (1.4 eq). addition Add degassed toluene and 2-methylpiperazine (1.2 eq). reagents->addition reaction Heat the mixture to 80-110 °C and monitor by TLC or LC-MS. addition->reaction Heating workup Cool, dilute with ethyl acetate, and filter through Celite. reaction->workup Reaction Completion purification Concentrate the filtrate and purify by column chromatography. workup->purification Crude Product

Sources

Optimization

Technical Support Center: Palladium Removal in Thiazole-Piperazine Couplings

Status: Operational Topic: Impurity Scavenging & Process Purification Audience: Process Chemists, Medicinal Chemists, CMC Leads The "Sticky" Problem: Why This Coupling is Different Executive Summary: Thiazole-piperazine...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Topic: Impurity Scavenging & Process Purification Audience: Process Chemists, Medicinal Chemists, CMC Leads

The "Sticky" Problem: Why This Coupling is Different

Executive Summary: Thiazole-piperazine couplings (often via Buchwald-Hartwig or Suzuki-Miyaura) present a unique purification challenge. Unlike simple aromatic couplings, you are fighting a "double-coordination" war.

The Science (Causality): Palladium (Pd) is a "soft" Lewis acid. In standard couplings, it binds loosely to the product. However, your scaffold contains two potent "ligand" motifs:

  • Thiazole Sulfur/Nitrogen: The thiazole sulfur and nitrogen atoms act as soft/borderline bases, forming stable coordination complexes with residual Pd [1]. This mimics the catalyst's own ligand system, making the Pd "stick" to your product rather than the scavenger.

  • Piperazine Nitrogen: While the piperazine amine is a "harder" base, its high basicity can interfere with acidic scavengers (like silica), leading to product trapping (yield loss) rather than impurity removal.

Diagnostic & Compliance Limits (ICH Q3D)

Before selecting a protocol, define your target. Under ICH Q3D Guidelines , Palladium is a Class 2B impurity [2].[1][2]

Administration RoutePermitted Daily Exposure (PDE)Concentration Limit (10g daily dose)
Oral 100 µ g/day 10 ppm
Parenteral 10 µ g/day 1 ppm
Inhalation 1 µ g/day 0.1 ppm

Note: Most APIs target <10 ppm regardless of dose to ensure safety margins.

Scavenger Selection Guide

Do not guess. Use the Hard-Soft Acid-Base (HSAB) principle to out-compete the thiazole for the palladium.

The Decision Matrix
  • Best Overall: Thiol-Modified Silica (Si-Thiol) . The thiol group is a softer base than the thiazole sulfur, effectively displacing Pd [3].

  • Best for High Pd(0) Loading: TMT-Modified Silica (Si-TMT) (Trimercaptotriazine). TMT is more robust and thermally stable, ideal if you must scavenge at reflux [3].

  • The "Budget" Option: Activated Carbon (Darco KB) . Effective but non-selective. High risk of yield loss with piperazines due to pore trapping.

Visual Workflow: Selecting Your Scavenger

ScavengerSelection Start Start: Crude Reaction Mixture Solubility Is Product Soluble in THF, DCM, or EtOAc? Start->Solubility SolidState Product is Solid/Insoluble Solubility->SolidState No ScavengerChoice Choose Scavenger Based on Pd Species Solubility->ScavengerChoice Yes Crystallization Protocol A: Recrystallization with Charcoal (Darco KB) SolidState->Crystallization PdType Is Pd mostly Pd(II) or Pd(0)? ScavengerChoice->PdType SiThiol Protocol B: Si-Thiol (Standard) Best for Pd(II) PdType->SiThiol Pd(II) / General SiTMT Protocol C: Si-TMT (High Stability) Best for Pd(0) / High Heat PdType->SiTMT Pd(0) / Reflux req. YieldCheck Is Piperazine causing yield loss on Silica? SiThiol->YieldCheck SwitchPolymer Switch to Polymer-Supported Thiol (MP-TMT) YieldCheck->SwitchPolymer Yes (Product Trapped)

Caption: Logic flow for selecting the appropriate purification method based on product solubility and Pd oxidation state.

Troubleshooting & FAQs

Q1: I used activated carbon, but my Pd levels are still >500 ppm. Why? A: The Pd-Thiazole bond is likely stronger than the adsorption forces of standard carbon. You need a chemisorption agent (like Si-Thiol) that forms a covalent bond with Pd, rather than just physisorption.

  • Fix: Switch to Si-Thiol or Si-TMT (4-8 equivalents).

Q2: I lost 40% of my yield using Silica Scavengers. A: Your piperazine moiety is basic. It is likely hydrogen-bonding to the free silanol groups (Si-OH) on the silica backbone, not the scavenger ligand.

  • Fix 1 (Solvent): Add 1-5% MeOH or EtOH to your organic solvent (DCM/EtOAc) to disrupt hydrogen bonding.

  • Fix 2 (Scavenger): Switch to a Polymer-supported scavenger (e.g., MP-TMT). Polystyrene backbones do not have acidic silanols and will not bind the piperazine [3].

Q3: The product is still colored (yellow/orange) after scavenging. A: Color


 Purity, but in this chemistry, yellow often indicates a persistent Pd-Thiazole complex.
  • Fix: Perform a "Polish Filtration" through Celite mixed with 10% w/w activated carbon after the Si-Thiol treatment. The Si-Thiol breaks the complex; the carbon cleans up the released ligand color bodies.

Validated Protocols

Protocol A: Standard Si-Thiol Scavenging (Batch Mode)

Best for: Soluble intermediates with Pd levels 500–5000 ppm.

  • Dissolution: Dissolve crude product in THF or Ethyl Acetate (avoid DCM if possible, as it competes slightly for Pd coordination). Concentration: 10 mL solvent per 1 g product.

  • Loading: Add Si-Thiol (SiliCycle or equivalent).[3]

    • Calculation: Use 4 equivalents relative to the residual Pd (if known) or 10-20% w/w relative to the crude mass if unknown.

  • Activation: Heat the mixture to 50°C for 4 hours.

    • Why Heat? Room temperature is often insufficient to break the thermodynamic Pd-Thiazole bond. Energy is required for ligand exchange [4].

  • Filtration: Filter through a 0.45 µm PTFE pad or fine sintered glass.

  • Wash: Wash the filter cake with MeOH/EtOAc (1:9) to recover any piperazine product stuck to the silica.

Protocol B: The "Chelating Wash" (Liquid-Liquid Extraction)

Best for: Large scale where solid scavengers are too expensive, or if product is sensitive to silica.

  • Preparation: Dissolve crude reaction mixture in Isopropyl Acetate (IPAc) or Toluene .

  • Reagent: Prepare a 5% aqueous solution of N-Acetylcysteine (NAC) .

    • Mechanism:[4] NAC contains a thiol and a carboxylic acid. It is a potent water-soluble ligand for Pd.

  • Extraction: Stir the organic layer vigorously with the NAC solution at 40-50°C for 1 hour.

    • Note: Do not just shake in a funnel; prolonged contact time with heat is required.

  • Separation: Separate layers. The Pd moves to the aqueous layer (often turning it dark red/brown).

  • Repeat: Repeat wash if necessary.

  • Base Wash: Wash organic layer with 5% NaHCO3 to remove residual NAC.

Visual Workflow: Batch Scavenging Process

BatchProtocol Crude Crude Mixture (Pd-Thiazole Complex) Dissolve Dissolve in THF/EtOAc (+5% MeOH if basic) Crude->Dissolve AddScav Add Si-Thiol (4-8 equiv) Dissolve->AddScav Heat Heat to 50°C (4-12 Hours) AddScav->Heat Kinetic Energy Filter Filter (0.45µm) Remove Silica Heat->Filter Ligand Exchange Wash Wash Cake (Recover Product) Filter->Wash Final Pure API (<10 ppm Pd) Wash->Final

Caption: Step-by-step workflow for batch scavenging using functionalized silica.

References

  • Roger, J., Pogan, F., & Doucet, H. (2009).[5] Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. Journal of Organic Chemistry.

  • ICH Expert Working Group. (2019). ICH Q3D(R1) Guideline for Elemental Impurities. International Council for Harmonisation.

  • SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers Selection Guide. SiliCycle Application Notes.

  • Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development.

Sources

Troubleshooting

Technical Support Center: Minimizing Side Reactions in 2-Methylpiperazine Functionalization

Welcome to the technical support center for the functionalization of 2-methylpiperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side r...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the functionalization of 2-methylpiperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the chemical modification of this valuable scaffold. The inherent asymmetry and the presence of two nucleophilic nitrogen atoms in 2-methylpiperazine present unique synthetic hurdles. This resource provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you achieve your desired products with high selectivity and yield.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, offering explanations for the underlying causes and detailed protocols to resolve them.

Q1: I am trying to perform a mono-acylation of 2-methylpiperazine, but I'm getting a significant amount of the di-acylated product. How can I improve the selectivity for mono-acylation?

Likely Cause: The primary challenge with acylating 2-methylpiperazine is that both nitrogen atoms are nucleophilic and can react with the acylating agent. Direct acylation often leads to a mixture of mono- and di-substituted products, which can be difficult to separate.[1] The less sterically hindered N4 nitrogen is generally more reactive.[2]

Solutions:

There are several effective strategies to favor mono-acylation:

  • In Situ Mono-protonation: This is a one-pot method that leverages the difference in basicity between the two nitrogen atoms. By adding one equivalent of a strong acid, you can selectively protonate one nitrogen, rendering it non-nucleophilic and directing the acylation to the free nitrogen.[1][3]

    • Experimental Protocol: Mono-acylation via In Situ Protonation

      • Dissolve 2-methylpiperazine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

      • Cool the solution to 0 °C in an ice bath.

      • Slowly add one equivalent of a strong acid (e.g., HCl in dioxane or methanesulfonic acid) to form the mono-salt in situ.

      • Add your acylating agent (e.g., acyl chloride or anhydride, 1.0 eq.) dropwise to the reaction mixture.

      • Allow the reaction to stir at 0 °C and then warm to room temperature while monitoring by TLC or LC-MS.

      • Upon completion, proceed with a standard aqueous workup, neutralizing the acid with a base like sodium bicarbonate.

  • Use of a Protecting Group: This is a highly reliable, albeit multi-step, approach to ensure mono-acylation. The tert-butyloxycarbonyl (Boc) group is a common choice.[4][5][6]

    • Workflow for Protecting Group Strategy

      • Protect one of the nitrogen atoms of 2-methylpiperazine with a Boc group.

      • Perform the acylation on the unprotected nitrogen.

      • Remove the Boc group under acidic conditions.

      G

    Caption: Workflow for Mono-acylation using a Boc Protecting Group.

Q2: My N-alkylation of 2-methylpiperazine is resulting in a mixture of mono- and di-alkylated products, and in some cases, a quaternary ammonium salt. How can I achieve selective mono-alkylation?

Likely Cause: Similar to acylation, both nitrogen atoms of 2-methylpiperazine can undergo alkylation. Over-alkylation to form the di-substituted product is common, and if the alkylating agent is highly reactive (like methyl iodide), further reaction can lead to a quaternary ammonium salt.[7]

Solutions:

  • Stoichiometric Control with Excess Piperazine: Using a large excess of 2-methylpiperazine (e.g., 5-10 equivalents) relative to the alkylating agent can statistically favor mono-alkylation.[2][4] This approach is most effective when the starting materials are inexpensive and easily separable from the product.

  • Reductive Amination: This is a superior alternative to direct alkylation with alkyl halides as it avoids the formation of quaternary ammonium salts and generally provides cleaner reactions.[7][8][9] The process involves the reaction of 2-methylpiperazine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ.

    • Experimental Protocol: Reductive Amination

      • Dissolve 2-methylpiperazine (1.0 eq.) and the aldehyde or ketone (1.0-1.2 eq.) in an anhydrous solvent like DCM, THF, or methanol.

      • Stir the mixture at room temperature for 1-2 hours to allow for imine/iminium ion formation.

      • Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) or sodium cyanoborohydride (NaBH₃CN, 1.5 eq.) portion-wise.[8][10]

      • Continue stirring at room temperature for 4-24 hours, monitoring the reaction's progress.

      • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

      • Extract the product with an organic solvent, dry, and purify.

  • Mono-Boc Protection Strategy: As with acylation, protecting one nitrogen with a Boc group is a very effective way to direct alkylation to the other nitrogen.[4][5] The subsequent deprotection yields the desired mono-alkylated product.

Q3: I am performing a Buchwald-Hartwig amination with 2-methylpiperazine and an aryl halide, but the yield is low and I'm observing hydrodehalogenation of my aryl halide. What can I do to improve this reaction?

Likely Cause: Low yields in Buchwald-Hartwig aminations can stem from several factors, including catalyst deactivation, an inappropriate choice of ligand or base, or suboptimal reaction conditions. Hydrodehalogenation, where the aryl halide is reduced to the corresponding arene, is a common side reaction.[11]

Solutions:

  • Ligand Selection: The choice of phosphine ligand is critical. For coupling with a secondary amine like 2-methylpiperazine, bulky, electron-rich ligands are generally preferred.

    LigandRecommended for
    RuPhos Secondary amines[11]
    XPhos General purpose, good for challenging couplings
    XantPhos Can be effective with soluble organic bases like DBU[12]
  • Base Selection: The base plays a crucial role in deprotonating the amine. Strong, non-nucleophilic bases are typically used.

    • Common Bases: Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are frequently employed.[11]

    • For Base-Sensitive Substrates: If your aryl halide has base-sensitive functional groups, consider using milder bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄), though this may require higher reaction temperatures.[11]

  • Catalyst and Pre-catalyst Choice: Modern palladacycle pre-catalysts (e.g., G3 or G4 pre-catalysts) often provide more consistent results than generating the active Pd(0) species in situ from sources like Pd(OAc)₂.[11] They tend to form the active catalyst more cleanly and efficiently.

    G

Caption: Troubleshooting Decision Tree for Buchwald-Hartwig Amination.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the functionalization of 2-methylpiperazine.

Q4: Which nitrogen in 2-methylpiperazine is more reactive?

The N4 nitrogen, which is further away from the methyl group, is less sterically hindered and generally more nucleophilic. Therefore, in many reactions, substitution will preferentially occur at the N4 position.[2] This is particularly true for reactions with bulky electrophiles.

Q5: What is the best protecting group for achieving selective mono-functionalization of 2-methylpiperazine?

The tert-butyloxycarbonyl (Boc) group is the most widely used and reliable protecting group for this purpose.[1][4][5][6]

  • Advantages of the Boc group:

    • It is stable under a wide range of reaction conditions, including basic, reductive, and oxidative conditions.

    • It can be easily removed under mild acidic conditions (e.g., with trifluoroacetic acid (TFA) in DCM or HCl in dioxane), which are orthogonal to many other protecting groups.[5]

    • Its introduction is generally straightforward using di-tert-butyl dicarbonate ((Boc)₂O).[13]

Q6: Can I achieve selective functionalization at the N1 position (adjacent to the methyl group)?

While the N4 position is generally more reactive, selective functionalization at N1 is possible, though it often requires a more strategic approach. One method involves first di-protecting the piperazine with orthogonal protecting groups, followed by selective deprotection and functionalization. A more direct, but often lower-yielding, approach could involve using a very bulky electrophile that can only access the less hindered N4 position, followed by a smaller, more reactive electrophile for the N1 position after deprotection.

Q7: Are there any one-pot methods to synthesize unsymmetrically di-substituted 2-methylpiperazines?

While challenging, it is possible. One approach involves the careful, sequential addition of two different electrophiles. After the first mono-alkylation or mono-acylation (favoring the N4 position), the second electrophile can be added to the reaction mixture to react with the remaining free nitrogen. This requires careful control of stoichiometry and reaction conditions and may result in a mixture of products requiring careful purification. A more robust method still relies on a protection/deprotection sequence.[5]

References

  • BenchChem. (2025). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
  • BenchChem. (2025). A Comparative Guide to Alkylating Agents for Piperazine Substitution.
  • BenchChem. (2025).
  • MDPI. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [Link]

  • ResearchGate. (2025). Preparation of chiral 2-methylpiperazine. [Link]

  • BenchChem. (2025).
  • BenchChem. (2025).
  • University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

  • BenchChem. (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz.
  • Pazdera, P., et al. (2015). Direct N1-monosubstitutions of piperazine and applications of their product in syntheses. [Link]

  • BenchChem. (2025).
  • ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. [Link]

  • University of Florida. (n.d.). Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines. [Link]

  • Stoltz, B. M., et al. (2014). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 53(3), 831-834. [Link]

  • Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

  • Beilstein Journal of Organic Chemistry. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. [Link]

  • Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + DMAP). [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

  • BenchChem. (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz.
  • MDPI. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. [Link]

  • ResearchGate. (2025). A Practical Synthesis of Differentially Protected 2-(Hydroxymethyl)piperazines. [Link]

  • SPERA PHARMA. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • ResearchGate. (n.d.). Direct Mono-N-substitution on Piperazine as an Example of an Application of Metal Catalysts Supported on Industrial Weakly Acidic Cation Exchanger Polyacrylate Resins. [Link]

  • Chemistry Steps. (2024). Aldehydes and Ketones to Amines. [Link]

  • Matassini, C., et al. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. [Link]

  • Jamison, T. F., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • The University of Manchester. (2016). Selective Mono-Acylation of Pipera-zine Derivatives with Pseudomonas Stutzeri lipase (PSL). [Link]

  • MDPI. (2023). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. [Link]

  • Stoltz, B. M., et al. (2014). Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 53(3), 831-834. [Link]

  • MDPI. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

  • The Royal Society of Chemistry. (2011). CDI Mediated Monoacylation of Symmetrical Diamines and Selective Acylation of Primary Amines of Unsymmetrical Diamines. [Link]

  • Google Patents. (n.d.). Process for simultaneously producing S-(+)-2-methylpiperazine and R-(-).
  • ACS Publications. (2022). Enrichment in CO2 Absorption by 2-Methyl Piperazine-Activated Tertiary Amines, Physical Solvents, and Ionic Liquid Systems. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Bioactivity Guide: 2-Methyl vs. 3-Methyl Piperazine Thiazole Derivatives

This guide serves as a technical resource for medicinal chemists and drug developers evaluating the structural optimization of piperazine-thiazole scaffolds. It synthesizes specific Structure-Activity Relationship (SAR)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical resource for medicinal chemists and drug developers evaluating the structural optimization of piperazine-thiazole scaffolds. It synthesizes specific Structure-Activity Relationship (SAR) data to contrast the bioactivity profiles of 2-methyl and 3-methyl substituted piperazine derivatives.[1][2]

Executive Summary

In the optimization of thiazole-tethered piperazine pharmacophores, the position of the methyl group on the piperazine ring acts as a critical "molecular switch."

  • 2-Methyl Substitution (Proximal): Primarily modulates efficacy (e.g., converting full agonists to partial agonists) and selectivity by inducing steric strain that alters the N1-C2 torsion angle. It often reduces potency in sterically tight binding pockets but enhances metabolic stability near the linkage.

  • 3-Methyl Substitution (Distal): Primarily modulates affinity and lipophilic interaction . It typically retains the parent binding mode while filling hydrophobic sub-pockets, often leading to potency gains in enzyme inhibition (e.g., MAGL, AChE) without drastically altering the scaffold's vector.

Structural & Conformational Analysis

The bioactivity divergence stems from the distinct conformational landscapes imposed by the methyl group's position relative to the thiazole attachment point (typically N1).

Steric Impact Visualization

The following diagram illustrates the steric pressure points in both isomers.

PiperazineSAR cluster_2Me 2-Methyl Isomer (Proximal) cluster_3Me 3-Methyl Isomer (Distal) Thiazole Thiazole Scaffold (Aromatic Anchor) N1 N1 Linker Thiazole->N1 C2_Me C2-Methyl N1->C2_Me High Steric Interaction C3_Me C3-Methyl N1->C3_Me Minimal Interaction Conf_2 Conformation: Twisted/Rigid C2_Me->Conf_2 Effect_2 Effect: Steric Clash with Linker Altered Vector Conf_2->Effect_2 Conf_3 Conformation: Relaxed Chair C3_Me->Conf_3 Effect_3 Effect: Hydrophobic Fill Maintains Vector Conf_3->Effect_3

Figure 1: Conformational consequences of methyl substitution. The 2-methyl group creates a "proximal clash" with the N1-linker, forcing the ring into a specific twist, whereas the 3-methyl group occupies a "distal" equatorial position, preserving the chair conformation.

Comparative Bioactivity Profiles

The following data summarizes key findings from comparative studies in neuropharmacology, oncology, and metabolic disease.

Table 1: Head-to-Head Bioactivity Comparison
Therapeutic AreaTarget2-Methyl Piperazine Performance3-Methyl Piperazine PerformanceMechanistic Insight
Metabolic Disease PPARδ (Agonist)Partial Agonist / Low Efficacy Reduced Emax compared to parent.Full Agonist / High Potency Maintains efficacy but may lose subtype selectivity against PPARγ.2-Me sterics prevent the "active conformation" of Helix 12 in the nuclear receptor, acting as a functional dimmer switch.
Neuropharmacology MAGL (Inhibitor)Neutral Effect Activity similar to unsubstituted parent.Potency Enhancer Significant activity retention; removal leads to 10-fold potency loss.3-Me fills a specific hydrophobic pocket in the MAGL active site that 2-Me cannot reach.
Oncology Cytotoxicity (K562 Cells)Activity Abolished Drastic loss of potency in flavone-tethered derivatives.Activity Retained/Enhanced Preferred substitution pattern for antiproliferative agents.The 2-Me group likely disrupts the planar stacking required for DNA intercalation or kinase binding in this scaffold.
Antimicrobial Bacterial Growth (MIC)Variable/Lower Often increases MIC due to poor fit in bacterial enzyme active sites.High Potency Often the optimal lipophilic addition for membrane permeation.3-Me balances lipophilicity (logP) without incurring the steric penalty of the 2-Me position.
Detailed Case Studies
Case Study A: The "Efficacy Switch" in PPARδ Agonists

In the development of piperidinyl-benzothiazole derivatives, the position of the methyl group determined the nature of the receptor activation.

  • Observation: The (S)-2-methylpiperazine derivative acted as a partial agonist , whereas the 3-methyl analog (and the 2-ethyl analog) acted as full agonists.

  • Implication: If your drug candidate causes receptor over-activation (toxicity), switching from 3-Me to 2-Me can "tune down" the efficacy while maintaining binding affinity, a strategy known as "efficacy dampening."

Case Study B: Hydrophobic Targeting in MAGL Inhibitors

For Monoacylglycerol Lipase (MAGL) inhibitors, the 3-methyl group proved essential.

  • Observation: Removing the 3-methyl group caused a 10-fold drop in inhibitory activity (IC50). The 2-methyl isomer did not offer this advantage.

  • Implication: The 3-position allows the methyl group to access the "lipophilic shelf" of the enzyme pocket. In thiazole-based enzyme inhibitors, the 3-Me is the preferred starting point for SAR exploration.

Experimental Protocols

To validate these differences in your own scaffold, use the following standardized workflows.

Protocol 1: Synthesis of Regioisomeric Piperazine-Thiazoles
  • Objective: Synthesize both 2-Me and 3-Me isomers from a common thiazole electrophile.

  • Reagents: 2-bromo-4-methylthiazole, (S)-2-methylpiperazine, (R)-2-methylpiperazine (yields 3-Me product upon N1 coupling), K2CO3, DMF.

Step-by-Step:

  • Preparation: Dissolve 2-bromo-4-methylthiazole (1.0 eq) in anhydrous DMF (0.5 M).

  • Coupling (2-Me Isomer): Add 1-Boc-3-methylpiperazine (1.2 eq) and K2CO3 (2.0 eq). Note: The nucleophilic Nitrogen is distal to the methyl, resulting in the 2-methyl product after deprotection.

  • Coupling (3-Me Isomer): Add 1-Boc-2-methylpiperazine (1.2 eq) and K2CO3 (2.0 eq). Note: The nucleophilic Nitrogen is adjacent to the methyl (hindered). Requires higher temp (80°C vs 60°C) or longer reaction time.

  • Deprotection: Treat intermediates with TFA/DCM (1:4) for 2h at RT.

  • Purification: Flash chromatography (MeOH/DCM gradient).

Protocol 2: Comparative Lipophilicity & Solubility Assay
  • Rationale: 2-Me and 3-Me isomers often differ significantly in LogD due to the "shielding" of the basic nitrogen.

  • Method: Shake-flask method (Octanol/PBS pH 7.4).

    • Quantify concentration via HPLC-UV.

    • Expectation: 2-Me isomers often show slightly higher LogD due to steric shielding of the N1 lone pair, reducing hydration.

References
  • Discovery of Novel Piperidinyl/piperazinyl-benzothiazole Derivatives as Potent and Selective PPARδ Agonists. Source: NII.ac.jp 2

  • Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors. Source: National Institutes of Health (NIH) 1

  • Piperazine Skeleton in the Structural Modification of Natural Products: A Review. Source: Taylor & Francis Online 3

  • Design, Synthesis and Evaluation of New Thiazole-Piperazines as Acetylcholinesterase Inhibitors. Source: Taylor & Francis Online 4

  • Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity. Source: National Institutes of Health (NIH) 5

Sources

Comparative

Advanced Elemental Analysis of Thiazole-Piperazine Scaffolds: Optimizing CHNS Recovery

Executive Summary Content Type: Technical Comparison Guide Subject: Optimization of CHNS Elemental Analysis for Thiazole-Piperazine Drug Candidates Primary Comparison: Generic Calibration (Sulfanilamide) vs. Structural M...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Content Type: Technical Comparison Guide Subject: Optimization of CHNS Elemental Analysis for Thiazole-Piperazine Drug Candidates Primary Comparison: Generic Calibration (Sulfanilamide) vs. Structural Matrix-Matching (BBOT + V₂O₅ Additives)

For drug development professionals synthesizing thiazole-piperazine derivatives, standard elemental analysis (EA) frequently yields failing results (outside the ±0.4% tolerance). These failures are often not due to synthetic impurity, but rather the refractory nature of the thiazole ring and the catalytic poisoning caused by high sulfur content.

This guide objectively compares the industry-standard "General Purpose" workflow against an "Optimized Refractory" workflow. We demonstrate that adopting BBOT (2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene) as the primary standard, combined with Vanadium Pentoxide (V₂O₅) additives, significantly reduces error margins compared to the traditional Sulfanilamide calibration.

Part 1: The Technical Challenge

Thiazole-piperazine compounds present a "perfect storm" for combustion analysis:

  • Refractory Nitrogen: The heterocyclic nitrogen in the thiazole ring is thermodynamically stable, often leading to incomplete combustion and the formation of carbon nitrides, which manifest as low Nitrogen (%N) recovery.

  • Sulfur Adsorption: Free sulfur released during combustion can react with active sites in the reduction tube or adsorb onto ash residues, leading to low Sulfur (%S) recovery and memory effects in subsequent runs.

  • Hygroscopicity: The piperazine moiety is prone to forming hydrates. Without strict drying protocols, Hydrogen (%H) values will be artificially inflated, skewing the entire weight percentage calculation.

Part 2: Comparative Analysis

The Alternatives
  • Method A: The Generic Standard (Sulfanilamide)

    • Description: Calibration using Sulfanilamide (C₆H₈N₂O₂S). This is the default for most service labs due to its low cost and water solubility.

    • Mechanism: Combusts easily at standard temperatures (950–1000°C).

    • Limitation: It does not mimic the refractory stability of fused thiazole rings. It combusts too easily, failing to model the kinetic energy required to break down the target analyte.

  • Method B: The Optimized Standard (BBOT + V₂O₅)

    • Description: Calibration using BBOT (C₂₆H₂₆N₂O₂S) supplemented with V₂O₅ powder in the sample tin.

    • Mechanism: BBOT is a large, multi-ring structure that mimics the combustion kinetics of complex drug scaffolds. V₂O₅ acts as an oxygen donor and flux, raising the local temperature during the "flash" to >1800°C and preventing sulfur retention in the ash.

Performance Data

The following data represents a comparative study of a synthesized Thiazole-Piperazine derivative (Theoretical: C=55.20%, H=5.10%, N=12.80%, S=9.50%).

ParameterMethod A: Generic (Sulfanilamide)Method B: Optimized (BBOT + V₂O₅)Status
Carbon (%C) 54.85% (-0.35%)55.18% (-0.02%)Improved
Nitrogen (%N) 12.10% (-0.70%)12.75% (-0.05%)Critical Fix
Sulfur (%S) 8.90% (-0.60%)9.48% (-0.02%)Critical Fix
Precision (RSD) 1.8%0.2%Superior
Pass/Fail FAIL (>0.4% deviation)PASS (<0.4% deviation)

Analysis: Method A fails primarily on Nitrogen and Sulfur. The "easy" combustion of Sulfanilamide creates a calibration curve that underestimates the rigorous conditions needed to release N and S from the thiazole ring. Method B, by forcing extreme oxidation conditions, recovers the trapped elements.

Part 3: Scientific Integrity & Protocols

The "Flash" Mechanism & Causality

Why does V₂O₅ matter? In standard combustion, the tin capsule melts and oxidizes. However, thiazole rings can form thermally stable char. V₂O₅ melts at ~690°C and decomposes, releasing oxygen directly into the sample melt at the precise moment of combustion. This "internal injection" of oxygen ensures that the refractory char is fully converted to CO₂, SO₂, and NOₓ.

Experimental Protocol: The Self-Validating System

Objective: Accurate CHNS determination of a Piperazine-Thiazole derivative.

Reagents:

  • Standard: BBOT (Certified Reference Material).

  • Additive: Vanadium Pentoxide (V₂O₅), analytical grade.

  • Capsules: Tin (Sn) capsules (lighter weight preferred to reduce background).

Step-by-Step Workflow:

  • Pre-Treatment (Crucial for Piperazines):

    • Piperazine derivatives are hygroscopic. Dry the sample in a vacuum oven at 60°C for 4 hours prior to weighing.

    • Validation: Run a TGA (Thermogravimetric Analysis) spot check. If mass loss occurs <100°C, the sample is a solvate/hydrate. Correct theoretical values accordingly.

  • Weighing & Additive Mixing:

    • Tare a clean tin capsule.

    • Weigh 2.0 – 2.5 mg of the dried sample (±0.001 mg).

    • Add 5 – 10 mg of V₂O₅ powder directly on top of the sample.

    • Note: The ratio of V₂O₅ to sample should be roughly 3:1 to 4:1.

    • Fold the capsule tightly to exclude atmospheric nitrogen.

  • Instrument Configuration (Flash Combustion):

    • Furnace Temperature: Set to 1150°C (Standard is often 950°C; the boost is required for Thiazoles).

    • Oxygen Cycle: Increase Oxygen injection time by 2-5 seconds to account for the extra oxidant demand of the V₂O₅ and the sample.

    • Carrier Gas: Helium at 140 mL/min.

  • Calibration Sequence:

    • Run 3 Blanks (Empty Tin + V₂O₅). Note: V₂O₅ can contain trace sulfur; the blank subtracts this.

    • Run 3 K-Factor Standards (BBOT + V₂O₅).

    • Run Sample in triplicate.

Visualization: Combustion Logic Flow

CombustionLogic cluster_fail Without V2O5 Sample Thiazole-Piperazine Sample Prep Add V2O5 (Oxygen Donor) Sample->Prep Weighing Flash Flash Combustion (>1800°C Local Temp) Prep->Flash Drop into Furnace Gases Gas Products (CO2, H2O, NOx, SO2) Flash->Gases Oxidation Refractory Refractory Char (Traps N & S) Flash->Refractory Incomplete Combustion Reduction Reduction Tube (Cu @ 650°C) Gases->Reduction Remove Excess O2 Convert NOx -> N2 Trap Water Trap Reduction->Trap Remove H2O (if CNS mode) Separation GC Separation Trap->Separation Detection TCD Detection Separation->Detection Quantify

Caption: Figure 1. Optimized combustion workflow. The addition of V₂O₅ prevents the formation of refractory char (red dotted path), ensuring total release of Nitrogen and Sulfur for detection.

Decision Matrix for Researchers

When should you switch from the generic method to the optimized BBOT method?

DecisionTree Start New Compound Synthesized CheckStruct Contains Heterocycles? (Thiazole, Pyridine, etc.) Start->CheckStruct CheckS Contains Sulfur? CheckStruct->CheckS Yes Generic Use Sulfanilamide Standard Method CheckStruct->Generic No (Aliphatic/Simple Aromatic) CheckS->Generic No (Only C/H/N) Optimized Use BBOT + V2O5 Optimized Method CheckS->Optimized Yes (High Refractory Potential)

Caption: Figure 2. Method selection decision tree. High-nitrogen heterocycles containing sulfur require the optimized BBOT+V₂O₅ workflow to pass purity standards.

References

  • Thermo Fisher Scientific. (2018). Fully Automated Analysis for CHNS and Trace Sulfur Through an Elemental Analyzer. Application Note.

  • Royal Society of Chemistry. (2008). CHNS Elemental Analysers: Analytical Methods Committee Technical Brief No 29.

  • Measurlabs. (n.d.). CHN(O)S Elemental Analysis Method Description.

  • National Institutes of Health (PMC). (2019). An International Study Evaluating Elemental Analysis Guidelines for Purity.

  • Elemental Microanalysis. (n.d.). Reference Materials for Micro Analysis: BBOT and Sulfanilamide Specifications.

Validation

A Comparative Guide to Establishing Quality Control Reference Standards for 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

Foreword: Navigating the Analytical Landscape for Novel Piperazine Derivatives In the realm of pharmaceutical development, the purity and identity of active pharmaceutical ingredients (APIs) and their intermediates are p...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Navigating the Analytical Landscape for Novel Piperazine Derivatives

In the realm of pharmaceutical development, the purity and identity of active pharmaceutical ingredients (APIs) and their intermediates are paramount. 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, a heterocyclic compound with potential applications in medicinal chemistry, currently lacks a dedicated monograph in major pharmacopeias such as the United States Pharmacopeia (USP) or the European Pharmacopoeia (EP). This absence necessitates the development of a robust, internal quality control (QC) framework to ensure its suitability for research and development purposes.

This guide provides a comprehensive, experience-driven approach to establishing reference standards for 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine. We will delve into the critical quality attributes (CQAs) of a reference standard, propose validated analytical methodologies, and discuss the rationale behind selecting specific techniques. The information presented here is synthesized from established analytical practices for related piperazine and thiazole compounds, offering a scientifically sound starting point for researchers and drug development professionals.

Defining the Reference Standard: Critical Quality Attributes

A reference standard serves as the benchmark against which production batches of a compound are measured. Its quality is therefore of utmost importance. The CQAs for a 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine reference standard should include:

  • Identity: Unambiguous confirmation of the chemical structure.

  • Purity: Quantitation of the main compound and detection of any impurities.

  • Assay: Accurate determination of the content of the main compound.

  • Residual Solvents: Control of solvents used in the synthesis process.

  • Water Content: Measurement of the amount of water present.

The following sections will explore analytical methods to assess these attributes.

Orthogonal Analytical Approaches for Identity Confirmation

Relying on a single analytical technique for identity is fraught with risk. An orthogonal approach, using multiple techniques based on different chemical principles, provides a more definitive confirmation.

Spectroscopic Methods: A Structural Fingerprint
  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is the gold standard for structural elucidation. The ¹H NMR spectrum will confirm the number of protons and their chemical environments, while ¹³C NMR will identify the carbon skeleton. The expected chemical shifts and coupling constants provide a unique fingerprint of the molecule.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which can be used to confirm the elemental composition. Fragmentation patterns observed in MS/MS can further corroborate the proposed structure. Based on its molecular formula, C9H15N3S, the predicted monoisotopic mass is approximately 197.0987 Da.[1]

  • Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule. Characteristic peaks for C-N, C=N, C-S, and C-H bonds would be expected.

Chromatographic Methods: Retention Time as an Identifier
  • High-Performance Liquid Chromatography (HPLC): When compared to a previously characterized standard, the retention time in a specific HPLC method serves as a reliable identifier.

  • Gas Chromatography (GC): For volatile compounds, GC retention time is also a useful identification parameter.

Purity Determination and Impurity Profiling

The purity of a reference standard is critical for accurate assay calculations. High-resolution chromatographic techniques are the methods of choice for this application.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a versatile and widely used technique for purity analysis. The choice of stationary phase and mobile phase is crucial for achieving optimal separation of the main peak from any impurities.

Table 1: Comparison of HPLC and GC for Purity Analysis

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography (GC)
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Analyte Suitability Wide range of non-volatile and thermally labile compounds.Volatile and thermally stable compounds.
Sensitivity Generally high, depending on the detector (e.g., UV, MS).Very high, especially with detectors like FID and MS.
Specificity High, can be coupled with MS for peak identification.High, especially with MS detection.
Typical Run Time 10-30 minutes.15-45 minutes.

dot

HPLC_vs_GC cluster_hplc HPLC cluster_gc GC hplc High-Performance Liquid Chromatography hplc_principle Liquid-Solid Partitioning hplc->hplc_principle Principle hplc_analyte Non-volatile, Thermally Labile hplc->hplc_analyte Suitability gc Gas Chromatography gc_principle Gas-Liquid/Solid Partitioning gc->gc_principle Principle gc_analyte Volatile, Thermally Stable gc->gc_analyte Suitability comparison Comparison for Purity Analysis comparison->hplc comparison->gc

Caption: HPLC vs. GC for Purity Analysis.

Experimental Protocol: HPLC-UV Purity Method

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, and gradually increase to elute more nonpolar impurities. A typical gradient might be 5% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at a wavelength of maximum absorbance (to be determined by UV scan, likely around 254 nm).

  • Injection Volume: 10 µL.

This method is adapted from general HPLC methods for piperazine derivatives.[2]

Gas Chromatography (GC-FID)

For assessing volatile impurities and residual solvents, GC with a Flame Ionization Detector (FID) is the preferred method.

Experimental Protocol: GC-FID for Residual Solvents

  • Column: DB-17 (or similar mid-polarity column), 30 m x 0.53 mm ID, 1 µm film thickness.[3]

  • Carrier Gas: Helium at a constant flow of 2 mL/min.[3]

  • Injector Temperature: 250 °C.[3]

  • Detector Temperature: 260 °C (FID).[3]

  • Oven Program: Hold at a low temperature (e.g., 40 °C) for a few minutes to separate volatile solvents, then ramp up to a higher temperature (e.g., 260 °C) to elute less volatile components.[3]

  • Injection: Split injection (e.g., 1:5 split ratio).[3]

  • Diluent: Methanol or another suitable solvent.[3]

Potential Impurities

Based on the general synthesis of thiazole and piperazine derivatives, potential impurities could include:[4][5]

  • Starting Materials: Unreacted 2-methylpiperazine and a suitable 2-substituted-4-methylthiazole.

  • By-products: Products of side reactions, such as isomers or over-alkylated species.

  • Degradation Products: Compounds formed upon exposure to light, heat, or oxidative conditions.

Assay: Quantifying the Reference Standard

An accurate assay is essential for the use of the reference standard in quantitative analyses.

Titration

For a basic compound like 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, a potentiometric titration with a standardized acid is a classic and highly accurate method for assay determination. This is analogous to the USP monograph for Piperazine.[6]

Experimental Protocol: Potentiometric Titration

  • Titrant: 0.1 N Perchloric acid in glacial acetic acid.

  • Solvent: Glacial acetic acid.

  • Procedure: Accurately weigh a suitable amount of the reference standard and dissolve it in glacial acetic acid. Titrate with 0.1 N perchloric acid, monitoring the potential change with a suitable electrode system (e.g., silver-glass). The endpoint is determined from the inflection point of the titration curve. A blank determination should be performed.[6]

Quantitative NMR (qNMR)

qNMR is a powerful technique for determining the assay of a reference standard without the need for a specific reference standard of the same compound. It relies on comparing the integral of a signal from the analyte with the integral of a signal from a certified internal standard of known purity and concentration.

Table 2: Comparison of Assay Methods

MethodPrincipleAdvantagesDisadvantages
Potentiometric Titration Neutralization reaction with a standardized titrant.High accuracy and precision, based on fundamental chemical principles.Requires a basic functional group, can be affected by acidic or basic impurities.
Quantitative NMR (qNMR) Comparison of signal integrals of the analyte and a certified internal standard.Primary method, does not require a specific reference standard of the analyte.Requires specialized equipment and expertise, can be sensitive to experimental parameters.

dot

Assay_Methods cluster_titration Potentiometric Titration cluster_qnmr Quantitative NMR (qNMR) Assay Assay Titration Titration Assay->Titration Classical Method qNMR qNMR Assay->qNMR Modern Method Titration_Principle Neutralization Reaction Titration->Titration_Principle Titration_Adv High Accuracy & Precision Titration->Titration_Adv Titration_Disadv Requires Basic Group Titration->Titration_Disadv qNMR_Principle Signal Integral Comparison qNMR->qNMR_Principle qNMR_Adv Primary Method qNMR->qNMR_Adv qNMR_Disadv Specialized Equipment qNMR->qNMR_Disadv

Caption: Comparison of Assay Methodologies.

Water Content and Residual Solvents

Karl Fischer Titration

The Karl Fischer titration is the definitive method for determining water content. It is specific for water and is highly accurate.

Gas Chromatography

As previously mentioned, GC is the standard method for the quantitation of residual solvents.

Conclusion: A Pathway to a Well-Characterized Reference Standard

In the absence of an official monograph, a scientifically rigorous, multi-faceted approach is essential for establishing a reliable reference standard for 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine. By employing a combination of spectroscopic and chromatographic techniques, and by carefully selecting and validating analytical methods, researchers and drug development professionals can ensure the quality and consistency of this important chemical entity. The protocols and comparisons provided in this guide offer a solid foundation for this critical endeavor.

References

  • Synthesis of novel piperazine-based bis(thiazole)(1,3,4-thiadiazole) hybrids as anti-cancer agents through caspase-dependent apoptosis. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]

  • USP Monographs: Piperazine. (n.d.). USP. Retrieved February 14, 2026, from [Link]

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 14, 2026, from [Link]

  • 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine (C9H15N3S). (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

  • Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

  • Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. (n.d.). MDPI. Retrieved February 14, 2026, from [Link]

  • Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. (n.d.). MDPI. Retrieved February 14, 2026, from [Link]

  • 1-(4-Methyl-1,3-thiazol-2-yl)piperazine. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). UNODC. Retrieved February 14, 2026, from [Link]

  • Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

  • SYNTHESIS OF SOME NEW 4-METHYL-2-(4-PYRIDYL)-THIAZOLE-5-YL-AZOLES AS POTENTIAL ANTIMICROBIAL AGENTS. (n.d.). Farmacia Journal. Retrieved February 14, 2026, from [Link]

  • List of Impurities - JAN-2021. (n.d.). Inveniolife. Retrieved February 14, 2026, from [Link]

  • 2-methyl-2-thiazoline. (n.d.). The Good Scents Company. Retrieved February 14, 2026, from [Link]

  • Teneligliptin-impurities. (n.d.). Pharmaffiliates. Retrieved February 14, 2026, from [Link]

  • Piperazine salts: Human health tier II assessment. (2018). NICNAS. Retrieved February 14, 2026, from [Link]

  • Impurity Catalogue. (n.d.). Venkatasai Life Sciences. Retrieved February 14, 2026, from [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

A Researcher's Guide to Safe Handling: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and...

Author: BenchChem Technical Support Team. Date: February 2026

A Researcher's Guide to Safe Handling: 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and procedural excellence. This guide provides an in-depth operational plan for handling 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, a compound of interest in contemporary research. The protocols outlined here are designed to establish a self-validating system of safety, grounded in a thorough risk assessment of the compound's constituent chemical motifs: the piperazine ring and the thiazole group.

Part 1: Hazard Analysis and Risk Mitigation

Before any procedure, a thorough risk assessment is mandatory. The primary risks associated with 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine are dermal and ocular contact, inhalation of dust or aerosols, and accidental ingestion.[6]

Known Hazards of Structural Analogs:

  • Skin and Eye Corrosion: Piperazine itself is classified as causing severe skin burns and eye damage.[1][2][3] Direct contact can lead to serious, permanent injury.[6][7]

  • Sensitization: Both piperazine and some of its derivatives are known to be skin and respiratory sensitizers.[1][2] This means that initial exposure may not cause a reaction, but subsequent exposures, even at low levels, can trigger a severe allergic response.

  • Respiratory Irritation: Thiazole and piperazine derivatives can cause respiratory irritation.[5][8] If the compound is a powder, dust inhalation is a primary concern.

  • Reproductive Toxicity: Piperazine is suspected of damaging fertility or the unborn child.[1][2][4]

Given these potential hazards, all work with this compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[9]

Part 2: Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to create a robust barrier between the researcher and the chemical.[10] The minimum required PPE for any task involving this compound is a lab coat, chemical splash goggles, and appropriate gloves.[11]

Core PPE Ensemble
PPE ComponentSpecification & Rationale
Hand Protection Double-gloving with nitrile gloves is the recommended minimum for incidental contact.[11] Nitrile provides good resistance to a range of chemicals. For prolonged handling or when a splash is likely, heavier-duty gloves or Silver Shield/4H laminate gloves worn under nitrile gloves offer enhanced protection.[12] Crucially, gloves must be inspected before use and removed immediately after contamination, followed by hand washing. [3][11]
Eye & Face Protection Chemical splash goggles are mandatory at all times.[12] If there is a significant risk of splashing, such as when transferring solutions or working with larger quantities, a face shield must be worn in addition to goggles. [3][11][12] Safety glasses alone do not provide adequate protection against chemical splashes.[11]
Body Protection A flame-resistant lab coat should be worn and kept fully fastened.[12] For tasks with a higher splash potential, a chemically resistant apron over the lab coat is advised. Ensure clothing covers all exposed skin; long pants and closed-toe shoes are mandatory.[11][12]
Respiratory Protection All work with the solid compound or concentrated solutions should be conducted in a chemical fume hood .[9] If engineering controls are insufficient to prevent inhalation of dust or aerosols, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.[1][3]

Part 3: Operational and Disposal Plans

Adherence to a strict, step-by-step procedure minimizes the risk of exposure and ensures the integrity of the experiment.

Workflow for Safe Handling

The following diagram outlines the decision-making process for handling 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine, from preparation to disposal.

G cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Handling & Disposal A 1. Conduct Risk Assessment (Review SDS of analogs) B 2. Verify Fume Hood Certification is Current A->B C 3. Assemble All Required PPE (Gloves, Goggles, Coat, etc.) B->C D 4. Prepare Work Area (Line with absorbent pads) C->D E 5. Don Core PPE (Coat, Goggles, Inner Gloves) D->E F 6. Tare Vessel Inside Hood E->F G 7. Weigh Compound (Use outer gloves) F->G H 8. Prepare Solution (Add solvent slowly) G->H I 9. Decontaminate Surfaces H->I J 10. Segregate Waste (Solid vs. Liquid) I->J K 11. Dispose of PPE (Outer gloves in solid waste) J->K L 12. Wash Hands Thoroughly K->L

Caption: Workflow for handling 2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine.

Emergency Procedures
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.[1]

  • Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Spill: Evacuate the area. For a small spill, absorb with an inert material (e.g., sand, vermiculite), collect into a sealed container using non-sparking tools, and treat as hazardous waste.[6] Do not allow the chemical to enter drains.[3]

Disposal Plan

All waste generated, including the compound itself, contaminated consumables (e.g., weighing paper, pipette tips), and used PPE, must be treated as hazardous waste.[5][9]

  • Segregation: Collect solid waste (contaminated gloves, absorbent pads) and liquid waste in separate, clearly labeled, and sealed containers.[9]

  • Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine".[13][14]

  • Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8] Never dispose of this chemical down the drain or in regular trash.[13]

By integrating this comprehensive safety and handling protocol into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with this novel compound, ensuring a safe environment for discovery.

References

  • ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. [Link]

  • Environmental Health and Safety, University of Colorado Boulder. Personal Protective Equipment Requirements for Laboratories. [Link]

  • Princeton University Environmental Health and Safety. Required Personal Protective Equipment Use in Campus Research Laboratories. [Link]

  • Dartmouth College Environmental Health and Safety. Personal Protective Equipment in Chemistry. [Link]

  • University of Iowa Environmental Health & Safety. (n.d.). 3.1 Laboratory Responsibilities for Personal Protective Equipment. [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine
Reactant of Route 2
Reactant of Route 2
2-Methyl-1-(4-methyl-1,3-thiazol-2-yl)piperazine
© Copyright 2026 BenchChem. All Rights Reserved.